2-Fluoropyridine-4-carboxamide

• CAS: 369-01-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2-Fluoropyridine-4-carboxamide

Introduction: The Significance of 2-Fluoropyridine-4-carboxamide in Modern Drug Discovery

2-Fluoropyridine-4-carboxamide is a pivotal structural motif in contemporary medicinal chemistry. The strategic incorporation of a fluorine atom at the 2-position of the pyridine ring profoundly influences the molecule's physicochemical properties. This substitution enhances metabolic stability by blocking potential sites of oxidation, modulates basicity (pKa), and can improve binding affinity to biological targets through favorable electrostatic interactions. The carboxamide group at the 4-position serves as a versatile hydrogen bond donor and acceptor, crucial for molecular recognition processes. Consequently, this scaffold is a key intermediate in the synthesis of a wide array of pharmacologically active agents, including kinase inhibitors, and compounds targeting central nervous system disorders.

This guide provides an in-depth exploration of the principal synthetic strategies for accessing 2-Fluoropyridine-4-carboxamide. We will dissect three core pathways, elucidating the mechanistic underpinnings, the rationale for methodological choices, and providing detailed, field-proven protocols for each approach. The objective is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of the available synthetic routes, enabling informed decisions in the design and execution of synthetic campaigns.

Strategic Analysis of Synthetic Pathways

The synthesis of 2-Fluoropyridine-4-carboxamide can be approached from several distinct strategic directions. The choice of a particular route will often depend on factors such as the availability and cost of starting materials, scalability, and the desired purity profile of the final compound. We will focus on three robust and logically sound strategies:

• Route A: Late-Stage Amidation of a Pre-Fluorinated Carboxylic Acid. This is arguably the most direct and frequently employed strategy, involving the synthesis of 2-fluoropyridine-4-carboxylic acid as a key intermediate, followed by its conversion to the target amide.

• Route B: Late-Stage Fluorination via Halogen Exchange. This approach commences with a more readily available 2-chloropyridine derivative and introduces the fluorine atom in the final or penultimate step through a halogen exchange (HalEx) reaction.

• Route C: Synthesis from a Cyanopyridine Precursor. This strategy leverages the partial hydrolysis of a 2-fluoro-4-cyanopyridine intermediate, offering an alternative pathway that can be advantageous under certain conditions.

The following sections will provide a detailed examination of each of these routes.

Route A: Amidation of 2-Fluoropyridine-4-carboxylic Acid

This is a classic and highly reliable approach that builds the target molecule by first constructing the fluorinated pyridine core functionalized with a carboxylic acid, which is then converted to the primary amide. The primary advantage of this route is its robustness and the generally high yields achievable in the final amidation step.

Conceptual Workflow

The overall transformation can be visualized as a two-stage process: the formation of the key 2-fluoropyridine-4-carboxylic acid intermediate, followed by its amidation.

Caption: Workflow for Route B: Halogen Exchange.

Mechanistic Insights and Rationale

The HalEx reaction on an electron-deficient ring system like pyridine is a classic SNAr reaction.

• Nucleophilic Attack: The fluoride ion (from a source like KF or CsF) acts as a nucleophile and attacks the carbon atom bearing the chlorine. The reaction is facilitated by the electron-withdrawing nature of the pyridine nitrogen and the carboxamide group, which stabilize the negatively charged intermediate (Meisenheimer complex).

• Leaving Group Departure: The chloride ion is subsequently eliminated, restoring the aromaticity of the ring and yielding the fluorinated product.

• Reaction Conditions: These reactions typically require high temperatures (150-250°C) and a polar aprotic solvent (e.g., DMSO, sulfolane) to achieve reasonable reaction rates. The use of phase-transfer catalysts can sometimes facilitate the reaction at lower temperatures by improving the solubility and nucleophilicity of the fluoride salt. The reactivity order for halogens as leaving groups in SNAr is generally F > Cl > Br > I, which seems counterintuitive based on electronegativity. However, the rate-determining step is often the initial nucleophilic attack, which is accelerated by the highly electronegative fluorine atom making the carbon center more electrophilic. In the context of HalEx, where fluoride is the nucleophile, a good leaving group like chloride is required.

Detailed Experimental Protocol: Route B

(Note: 2-Chloropyridine-4-carboxamide can be synthesized from 2-chloropyridine-4-carboxylic acid using a similar amidation protocol as described in Route A.)

• Setup: In a high-pressure reactor (e.g., a Parr reactor) equipped with a mechanical stirrer, charge 2-chloropyridine-4-carboxamide (50.0 g, 0.32 mol), anhydrous potassium fluoride (KF) (37.2 g, 0.64 mol), and dimethyl sulfoxide (DMSO) (250 mL).

• Reaction: Seal the reactor and heat the mixture to 180-200°C with vigorous stirring. Maintain this temperature for 12-18 hours. Monitor the reaction progress by HPLC or GC-MS.

• Work-up: Cool the reactor to room temperature. Carefully pour the reaction mixture into ice water (1 L). The product will precipitate.

• Isolation: Stir the aqueous suspension for 1 hour, then collect the solid by vacuum filtration.

• Purification: Wash the crude product thoroughly with water to remove residual KF and DMSO. Recrystallization from a suitable solvent system (e.g., ethanol/water) may be necessary to achieve high purity. Dry the final product under vacuum.

Route C: Hydrolysis of 2-Fluoro-4-cyanopyridine

This pathway offers an alternative to the amidation of a carboxylic acid by utilizing the partial hydrolysis of a nitrile (cyano) group. This can be a very efficient one-step conversion to the amide if the reaction conditions are carefully controlled to prevent further hydrolysis to the carboxylic acid. [1]

Conceptual Workflow

This route hinges on the selective conversion of the nitrile functionality.

Caption: Workflow for Route C: Partial Hydrolysis of a Nitrile.

Mechanistic Insights and Rationale

The hydrolysis of nitriles to amides can be catalyzed by either acid or base.

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid like sulfuric acid, the nitrile nitrogen is protonated, making the carbon atom more electrophilic. A water molecule then attacks this carbon, and after a series of proton transfers and tautomerization, the amide is formed. Stopping the reaction at the amide stage requires careful control of temperature and reaction time, as prolonged heating will lead to the formation of the carboxylic acid. [1]* Base-Catalyzed Hydrolysis (Radziszewski Reaction): The use of hydrogen peroxide in a basic medium is a common method for the selective conversion of nitriles to amides. The hydroperoxide anion is a potent nucleophile that attacks the nitrile carbon. The resulting intermediate rearranges to form the amide. This method is often milder than strong acid hydrolysis.

Detailed Experimental Protocol: Route C

(Note: 2-Fluoro-4-cyanopyridine can be prepared from 2-chloro-4-cyanopyridine via a halogen exchange reaction similar to that described in Route B.)

• Setup: In a 500 mL round-bottom flask, add 2-fluoro-4-cyanopyridine (50.0 g, 0.41 mol) to concentrated sulfuric acid (98%) (150 mL) at 0-5°C, ensuring the temperature is carefully controlled.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to 50-60°C for 2-4 hours. Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Work-up: Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice (approx. 1 kg).

• Neutralization and Isolation: Neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution, keeping the temperature below 20°C. The product will precipitate as a solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to afford 2-fluoropyridine-4-carboxamide.

Comparative Analysis of Synthetic Routes

Parameter	Route A: Amidation	Route B: Halogen Exchange	Route C: Nitrile Hydrolysis
Starting Material Availability	2-Fluoro-4-picoline may be less common/more expensive.	2-Chloropyridine derivatives are generally cheaper and widely available. [2]	2-Fluoro-4-cyanopyridine may require synthesis, often from a chloro-precursor.
Number of Steps	Typically 2 steps from a picoline derivative.	Can be 1-2 steps, depending on the availability of the chloro-amide.	Can be 1-2 steps, depending on the availability of the fluoro-nitrile.
Reaction Conditions	Amidation step is generally mild. Oxidation step can be harsh.	HalEx requires high temperatures and sometimes high pressure.	Can be performed under moderately acidic or basic conditions.
Scalability	Highly scalable and common in industrial processes.	Scalable, but may require specialized high-pressure equipment.	Scalable, but requires careful control to avoid over-hydrolysis.
Potential Issues	Handling of thionyl chloride; purification from oxidation byproducts.	High energy input; potential for side reactions at high temperatures.	Incomplete conversion or over-hydrolysis to the carboxylic acid. [1]
Typical Yield	High (often >85% for amidation).	Moderate to Good (typically 60-85%).	Good to High (typically 75-95% with good control).

Conclusion and Future Perspectives

The synthesis of 2-Fluoropyridine-4-carboxamide is a well-established process with several viable and robust synthetic routes. Route A , the amidation of a pre-formed 2-fluoropyridine-4-carboxylic acid, remains the most direct and often preferred method due to its reliability and high yields in the final step. Route B , utilizing a late-stage halogen exchange, offers an economically attractive alternative, particularly for large-scale synthesis where the cost of starting materials is a critical factor. Route C , via nitrile hydrolysis, provides a concise pathway that can be highly efficient under carefully controlled conditions.

The choice of the optimal route will be dictated by the specific constraints of the project, including cost, scale, available equipment, and the desired purity of the final compound. As chemical synthesis continues to evolve, newer methods such as C-H activation and flow chemistry may offer even more efficient and sustainable approaches to this important building block in the future. However, the three core strategies detailed in this guide represent the current state-of-the-art and provide a solid foundation for any researcher or professional working in the field of drug development.

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An In-depth Technical Guide to 2-Fluoropyridine-4-carboxamide: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Fluorinated Pyridines in Medicinal Chemistry

The introduction of fluorine into drug candidates is a widely employed strategy in medicinal chemistry to enhance a range of properties, including metabolic stability, binding affinity, and bioavailability. The pyridine scaffold, a ubiquitous heterocycle in numerous pharmaceuticals, when combined with fluorine, offers a powerful tool for fine-tuning the pharmacological profile of a molecule. 2-Fluoropyridine-4-carboxamide, in particular, represents a versatile intermediate, leveraging the unique electronic properties of the fluorine atom to influence the reactivity and biological activity of the entire molecule.

The presence of the fluorine atom at the 2-position of the pyridine ring enhances its reactivity and selectivity in various chemical reactions.[1] This strategic placement activates the pyridine ring for nucleophilic aromatic substitution (SNAr), a cornerstone reaction in the synthesis of complex pharmaceutical intermediates.[2][3] The carboxamide functional group at the 4-position provides a crucial handle for further molecular elaboration and can participate in key hydrogen bonding interactions with biological targets.

This guide will provide a detailed exploration of 2-Fluoropyridine-4-carboxamide, starting from its synthesis from readily available precursors to its potential applications in drug discovery programs.

Physicochemical Properties and Identification

While a specific CAS number for 2-Fluoropyridine-4-carboxamide is not prominently listed in major chemical databases, its identity can be unequivocally established through its precursors and standard analytical techniques. For the purpose of this guide, we will refer to its key precursors for which detailed information is available.

Table 1: Key Precursors for the Synthesis of 2-Fluoropyridine-4-carboxamide

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Appearance	Key Properties
2-Fluoropyridine-4-carboxaldehyde	131747-69-8	C₆H₄FNO	125.10	Brown liquid[1][4]	Versatile intermediate for pharmaceuticals and agrochemicals.[1]
2-Fluoro-4-pyridinecarboxylic acid	402-65-3	C₆H₄FNO₂	141.10	Solid[5]	Melting point: 200 °C (decomposes).[5]

The successful synthesis of 2-Fluoropyridine-4-carboxamide would be confirmed through standard analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Synthesis of 2-Fluoropyridine-4-carboxamide: A Detailed Protocol

The most logical and efficient synthetic route to 2-Fluoropyridine-4-carboxamide is through the amidation of its corresponding carboxylic acid, 2-Fluoro-4-pyridinecarboxylic acid. This method is a fundamental and widely practiced transformation in organic synthesis.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from the commercially available 2-Fluoro-4-methylpyridine, proceeding through oxidation to the carboxylic acid, followed by amidation.

Caption: Proposed synthetic route to 2-Fluoropyridine-4-carboxamide.

Step-by-Step Experimental Protocol

This protocol is a representative procedure based on established chemical principles for the synthesis of carboxamides from carboxylic acids.

Step 1: Oxidation of 2-Fluoro-4-methylpyridine to 2-Fluoro-4-pyridinecarboxylic acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 2-Fluoro-4-methylpyridine in water.

• Reagent Addition: Slowly add potassium permanganate (KMnO₄) in portions to the stirred suspension. The reaction is exothermic and the temperature should be monitored.

• Reaction Execution: Heat the mixture to reflux and maintain for several hours until the purple color of the permanganate has disappeared.

• Workup and Isolation: Cool the reaction mixture to room temperature and filter off the manganese dioxide (MnO₂) precipitate. Acidify the filtrate with a suitable acid (e.g., HCl) to precipitate the 2-Fluoro-4-pyridinecarboxylic acid. Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Step 2: Amidation of 2-Fluoro-4-pyridinecarboxylic acid to 2-Fluoropyridine-4-carboxamide

• Activation of the Carboxylic Acid: In a fume hood, suspend 2-Fluoro-4-pyridinecarboxylic acid in a dry, inert solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a few drops of dimethylformamide (DMF) as a catalyst. Slowly add thionyl chloride (SOCl₂) dropwise at 0 °C.

• Formation of the Acid Chloride: Allow the mixture to warm to room temperature and then gently reflux for 1-2 hours until the evolution of gas ceases. This indicates the formation of the intermediate acid chloride.

• Amidation Reaction: Cool the reaction mixture back to 0 °C. In a separate flask, prepare a concentrated solution of ammonium hydroxide. Slowly add the freshly prepared acid chloride solution to the ammonium hydroxide solution with vigorous stirring, while maintaining the temperature at 0 °C.

• Product Isolation and Purification: A precipitate of 2-Fluoropyridine-4-carboxamide should form. Stir the mixture for an additional hour at room temperature. Collect the solid product by filtration, wash with cold water, and then a small amount of cold diethyl ether. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure 2-Fluoropyridine-4-carboxamide.

In-Process Controls and Validation

• Reaction Monitoring: The progress of both reactions can be monitored by Thin Layer Chromatography (TLC) to ensure the complete consumption of the starting material.

• Product Characterization: The structure and purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and Mass Spectrometry. The presence of the amide functionality can be confirmed by a characteristic C=O stretch in the IR spectrum.

Applications in Drug Discovery and Development

Pyridine carboxamide derivatives are a well-established class of compounds with a broad range of biological activities. The incorporation of a fluorine atom, as in 2-Fluoropyridine-4-carboxamide, can further enhance their potential as drug candidates.

As a Scaffold for Novel Therapeutics

The 2-Fluoropyridine-4-carboxamide core is an attractive scaffold for the development of inhibitors for various enzymes and receptors. The pyridine nitrogen and the amide group can act as hydrogen bond acceptors, while the aromatic ring can engage in π-stacking interactions within a protein's active site.

Caption: Logic flow of utilizing 2-Fluoropyridine-4-carboxamide in drug discovery.

Known and Potential Biological Targets

While specific biological data for 2-Fluoropyridine-4-carboxamide is not extensively published, the broader class of pyridine carboxamides has shown activity against a range of targets, including:

• Succinate Dehydrogenase (SDH) Inhibitors: Pyridine carboxamides are known to be effective fungicides by targeting the succinate dehydrogenase enzyme.[6]

• Antitubercular Agents: A pyridine carboxamide derivative has been identified as a promising hit against Mycobacterium tuberculosis.[5][7]

• Enzyme Inhibitors: Fluoropyridine-based inhibitors have been discovered for the Factor VIIa/TF complex, which is involved in blood clot formation.[8]

The 2-fluoropyridine moiety is a valuable component in designing such inhibitors due to its ability to modulate the electronic and steric properties of the molecule, potentially leading to improved potency and selectivity.

Safety and Handling

As with any chemical substance, 2-Fluoropyridine-4-carboxamide and its precursors should be handled with appropriate safety precautions in a well-ventilated laboratory. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times. For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) of the precursors.

Conclusion

2-Fluoropyridine-4-carboxamide is a strategically important building block for the synthesis of novel drug candidates. Its preparation from readily available starting materials via standard and scalable chemical transformations makes it an accessible intermediate for medicinal chemists. The unique combination of the fluorinated pyridine ring and the carboxamide functionality provides a versatile platform for the development of new therapeutics targeting a wide range of diseases. This guide has provided a comprehensive overview of its synthesis, properties, and potential applications, aiming to facilitate its use in innovative drug discovery programs.

References

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• PubChem. 2-Fluoropyridine. [Link]

• PubMed. Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. [Link]

• National Center for Biotechnology Information. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. [Link]

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• PubMed. The discovery of fluoropyridine-based inhibitors of the factor VIIa/TF complex--Part 2. [Link]

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A Technical Guide to 2-Fluoropyridine-4-carboxamide: Properties, Synthesis, and Application

This document provides an in-depth technical overview of 2-Fluoropyridine-4-carboxamide, a heterocyclic building block of increasing importance in medicinal chemistry and drug discovery. Designed for researchers, chemists, and drug development professionals, this guide synthesizes core chemical properties, field-proven synthetic protocols, and critical reactivity insights to facilitate its effective application in the laboratory.

Core Physicochemical and Structural Properties

2-Fluoropyridine-4-carboxamide belongs to the class of fluorinated pyridines, which are highly valued scaffolds in pharmaceutical development. The introduction of a fluorine atom onto the pyridine ring profoundly influences the molecule's electronic properties, lipophilicity, and metabolic stability. The carboxamide moiety at the 4-position provides a key hydrogen bond donor and acceptor site, crucial for molecular recognition and binding to biological targets.

While specific experimental data for this exact molecule is not broadly published, its properties can be reliably extrapolated from its parent acid and analogous structures. The compound is expected to be a stable, solid material at room temperature.

Table 1: Physicochemical Properties of 2-Fluoropyridine-4-carboxamide and its Precursor

Property	2-Fluoropyridine-4-carboxamide (Predicted/Calculated)	2-Fluoro-4-pyridinecarboxylic acid (Experimental)
Molecular Formula	C₆H₅FN₂O	C₆H₄FNO₂
Molecular Weight	140.12 g/mol	141.10 g/mol
Appearance	White to off-white solid	Solid
Melting Point	>200 °C (Decomposition likely)	~200 °C (dec.)
Solubility	Soluble in DMSO, DMF; sparingly soluble in polar protic solvents	Information not widely available

| CAS Number | 1801750-71-3 | 402-65-3 |

Spectroscopic Signature for Structural Verification

Confirmation of the structure and purity of 2-Fluoropyridine-4-carboxamide is achieved through a combination of standard spectroscopic techniques. The following represents the expected signature profile for this molecule.

• ¹H NMR: The proton NMR spectrum is expected to show three distinct signals in the aromatic region. The proton at C5 (adjacent to the carboxamide) will appear as a doublet, coupled to the C6 proton. The proton at C3 (adjacent to the fluorine) will be a doublet of doublets, showing coupling to both the fluorine atom and the C5 proton. The proton at C6 will appear as a doublet, coupled to the C5 proton. The two amide protons (-CONH₂) will typically appear as two broad singlets, the chemical shift of which can be solvent-dependent.

• ¹³C NMR: The carbon spectrum will display six signals. The carbon bearing the fluorine (C2) will show a large one-bond coupling constant (¹JC-F). The carbonyl carbon of the amide will be observed downfield (~165-170 ppm). The remaining four aromatic carbons will have distinct chemical shifts influenced by their position relative to the nitrogen, fluorine, and carboxamide groups.

• ¹⁹F NMR: This is a critical technique for any fluorinated compound. A single resonance is expected for the fluorine atom at the C2 position. The chemical shift provides confirmation of the fluorine's electronic environment, and its purity can be assessed by comparing the integral to a known standard.[1][2]

• IR Spectroscopy: The infrared spectrum will be characterized by strong absorption bands corresponding to the N-H stretches of the primary amide (typically two bands in the 3200-3400 cm⁻¹ region). A strong C=O (Amide I) stretch will be prominent around 1650-1680 cm⁻¹. The C-F stretch will appear in the fingerprint region, typically between 1150-1250 cm⁻¹.[3]

• Mass Spectrometry (MS): Electron Impact (EI) or Electrospray Ionization (ESI) will show a molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to the calculated molecular weight.

Synthesis and Purification Protocol

The most direct and reliable synthesis of 2-Fluoropyridine-4-carboxamide proceeds from the commercially available 2-Fluoro-4-pyridinecarboxylic acid.[4] The methodology involves a standard amide bond formation reaction.

Causality in Experimental Design: The chosen protocol utilizes an amidation agent (thionyl chloride) to convert the carboxylic acid into a highly reactive acyl chloride intermediate. This intermediate readily reacts with an ammonia source to form the desired carboxamide. This two-step, one-pot approach is efficient and generally high-yielding. The use of an ice bath during the addition of reagents is critical to control the exothermic nature of the reactions.

Detailed Step-by-Step Methodology

• Activation of Carboxylic Acid:

  • To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Fluoro-4-pyridinecarboxylic acid (1.0 eq).

  • Add anhydrous dichloromethane (DCM) as the solvent (approx. 0.1 M concentration).

  • Add a catalytic amount of N,N-Dimethylformamide (DMF) (1-2 drops).

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add thionyl chloride (SOCl₂) (1.5 eq) dropwise via syringe.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 2-3 hours, or until the reaction mixture becomes a clear solution and gas evolution ceases.

• Amide Formation:

  • In a separate flask, prepare a solution of ammonium hydroxide (NH₄OH) (approx. 28% in water) (5.0 eq) in DCM. Cool this solution to 0 °C.

  • Slowly add the freshly prepared acyl chloride solution from Step 1 to the cold ammonium hydroxide solution via a dropping funnel. Caution: This addition is exothermic. Maintain the temperature at 0 °C.

  • After the addition is complete, allow the biphasic mixture to stir vigorously at room temperature for an additional 1-2 hours.

• Workup and Isolation:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer twice more with DCM.

  • Combine the organic layers and wash with saturated sodium bicarbonate (NaHCO₃) solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification:

  • The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes or methanol in DCM.

  • Combine the pure fractions and remove the solvent in vacuo to afford 2-Fluoropyridine-4-carboxamide as a solid. Confirm identity and purity using the spectroscopic methods outlined in Section 2.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 2-Fluoropyridine-4-carboxamide.

Chemical Reactivity: A Gateway to Novel Derivatives

The primary site of reactivity on 2-Fluoropyridine-4-carboxamide is the carbon atom attached to the fluorine (C2). This position is highly activated towards Nucleophilic Aromatic Substitution (SNAr) .

Mechanistic Rationale: The high electronegativity of both the ring nitrogen and the C2-fluorine atom creates a significant partial positive charge (δ+) on the C2 carbon, making it highly electrophilic. Fluorine, despite being the most electronegative halogen, is an excellent leaving group in SNAr reactions on electron-deficient rings.[1][5] This is because the rate-determining step is the initial attack of the nucleophile, which is accelerated by the powerful inductive electron-withdrawing effect of fluorine. Studies have shown that 2-fluoropyridine reacts approximately 320 times faster than 2-chloropyridine with sodium ethoxide, underscoring this enhanced reactivity.[1][6]

This predictable reactivity allows for the facile introduction of a wide array of functional groups at the C2 position using various nucleophiles (amines, alcohols, thiols), making it an ideal scaffold for building chemical libraries for drug screening.[6][7]

Reactivity Map

Caption: Key reactivity site on 2-Fluoropyridine-4-carboxamide.

Applications in Drug Discovery and Medicinal Chemistry

Pyridine-based ring systems are ubiquitous in FDA-approved pharmaceuticals, valued for their ability to engage in various biological interactions and their favorable pharmacokinetic properties.[8] The pyridine carboxamide substructure, in particular, is a well-established pharmacophore found in fungicides and drugs targeting enzymes like succinate dehydrogenase.[9]

2-Fluoropyridine-4-carboxamide serves as an exceptionally valuable intermediate for:

• Lead Optimization: The facile displacement of the C2-fluorine allows for the rapid synthesis of analogues (a process known as late-stage functionalization) to explore structure-activity relationships (SAR).[6]

• Fragment-Based Drug Discovery: It can be used as a core fragment to build more complex molecules. The carboxamide provides a vector for growth, while the fluoropyridine offers a stable, metabolically robust ring system.

• Kinase Inhibitor Synthesis: Many kinase inhibitors utilize a substituted aminopyridine core to interact with the hinge region of the ATP binding pocket. This compound is an ideal precursor for synthesizing 2-aminopyridine derivatives.[10]

Safety, Handling, and Storage

As a research chemical, 2-Fluoropyridine-4-carboxamide should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Always wear safety glasses with side shields, chemical-resistant gloves, and a lab coat.[11] Handling should be performed in a well-ventilated fume hood to avoid inhalation of any dust or vapors.[11]

• Toxicology: While specific data is unavailable, related compounds like 2-fluoropyridine are known skin and eye irritants and may cause respiratory irritation.[12][13] Assume this compound has similar properties. Avoid contact with skin and eyes.[13]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents and acids.[11][14]

• Disposal: Dispose of the chemical and its container in accordance with local, regional, and national regulations. Do not allow it to enter the environment.[14]

References

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC - NIH. [Link]

• PubChem. (n.d.). 2-Fluoropyridine. National Center for Biotechnology Information. [Link]

• Bégué, J.-P., et al. (2000). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. [Link]

• Song, H., et al. (2019). Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Journal of Pesticide Science, PMC - NIH. [Link]

• Katritzky, A. R., et al. (2003). Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. [Link]

• Ritter, T., et al. (2015). Facile Route to 2-Fluoropyridines via 2-Pyridyltrialkylammonium Salts Prepared from Pyridine N-Oxides and Application to 18F-Labeling. Organic Letters, ACS Publications. [Link]

• Google Patents. (2021). Synthetic method of 2-amino-4-fluoropyridine.

• Gouverneur, V., et al. (2019). The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Chemistry, NIH. [Link]

• Durig, J. R., et al. (2001). Vibrational spectra, structure, and theoretical calculations of 2-fluoro- and 3-fluoropyridine. ResearchGate. [Link]

• Coenen, H. H., et al. (2009). Nucleophilic aromatic substitution by [18F]fluoride at substituted 2-nitropyridines. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• Ling, Y., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Drug Design, Development and Therapy. [Link]

• Kumar, P., et al. (2024). Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. PubMed. [Link]

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An In-depth Technical Guide to 2-Fluoropyridine-4-carboxamide: Synthesis, Structural Insights, and Medicinal Chemistry Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2-Fluoropyridine-4-carboxamide, a fluorinated heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Drawing upon established principles of organic synthesis and the known reactivity of related compounds, this document outlines its structural characteristics, plausible synthetic routes, and anticipated applications as a versatile building block for novel therapeutics.

Core Structural and Physicochemical Profile

2-Fluoropyridine-4-carboxamide belongs to the class of fluorinated pyridines, which are of high interest in drug design. The introduction of a fluorine atom can significantly modulate a molecule's physicochemical and pharmacokinetic properties, including metabolic stability, bioavailability, and binding affinity to biological targets.[1] The carboxamide functional group at the 4-position provides a key site for further molecular elaboration and hydrogen bonding interactions.

Table 1: Predicted Physicochemical Properties of 2-Fluoropyridine-4-carboxamide

Property	Predicted Value	Rationale/Source
Molecular Formula	C₆H₅FN₂O	Based on chemical structure
Molecular Weight	140.12 g/mol	Calculated from molecular formula
Appearance	White to off-white solid	Extrapolated from similar pyridine carboxamides
Melting Point	>200 °C (with decomposition)	Based on the melting point of the related 2-Fluoro-4-pyridinecarboxylic acid
Solubility	Soluble in polar organic solvents (e.g., DMSO, DMF, Methanol)	General solubility of pyridine carboxamides
pKa (of protonated pyridine)	~1-2	The electron-withdrawing fluorine and carboxamide groups decrease the basicity of the pyridine nitrogen.
LogP	~0.5 - 1.0	Estimated based on related structures.

Strategic Synthesis of 2-Fluoropyridine-4-carboxamide

While a direct, optimized synthesis for 2-Fluoropyridine-4-carboxamide is not extensively reported, established synthetic transformations of closely related precursors provide reliable pathways. Two primary retrosynthetic approaches are proposed, starting from commercially available materials.

Route A: Amidation of 2-Fluoro-4-pyridinecarboxylic acid

This is a direct and efficient approach that leverages the reactivity of a carboxylic acid with an ammonia source.

Experimental Protocol:

• Activation of Carboxylic Acid: To a solution of 2-Fluoro-4-pyridinecarboxylic acid (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF), add a peptide coupling agent (e.g., 1.1 eq of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) and 1.1 eq of Hydroxybenzotriazole (HOBt)) or a chlorinating agent (e.g., 1.2 eq of oxalyl chloride or thionyl chloride with a catalytic amount of DMF). The reaction is typically performed at 0 °C and then allowed to warm to room temperature.

• Amidation: To the activated carboxylic acid species, add an excess of an ammonia source, such as aqueous ammonium hydroxide or a solution of ammonia in an organic solvent, at 0 °C.

• Work-up and Purification: After the reaction is complete (monitored by TLC or LC-MS), the reaction mixture is quenched with water and extracted with an appropriate organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to yield 2-Fluoropyridine-4-carboxamide.

Causality Behind Experimental Choices: The use of peptide coupling reagents like EDC/HOBt facilitates amide bond formation under mild conditions, which is crucial for preserving the sensitive fluoro-pyridine moiety. Alternatively, conversion to an acid chloride provides a more reactive intermediate, often leading to higher yields, but requires careful handling due to its moisture sensitivity.

Route B: Oxidation and Subsequent Amidation of 2-Fluoropyridine-4-carboxaldehyde

This two-step sequence provides an alternative pathway from a different commercially available starting material.

Experimental Protocol:

• Oxidation of the Aldehyde: Dissolve 2-Fluoropyridine-4-carboxaldehyde[2][3] (1.0 eq) in a suitable solvent mixture, such as tert-butanol and water. Add an oxidizing agent like potassium permanganate or a milder reagent such as sodium chlorite with a scavenger like 2-methyl-2-butene. The reaction progress is monitored until the aldehyde is fully consumed.

• Isolation of the Carboxylic Acid: Upon completion, the reaction is worked up to isolate the intermediate, 2-Fluoro-4-pyridinecarboxylic acid.

• Amidation: The resulting carboxylic acid is then subjected to the amidation conditions described in Route A .

Self-Validating System: Each step in these proposed syntheses can be monitored by standard analytical techniques (TLC, LC-MS, NMR) to ensure the complete conversion of starting materials and to characterize the intermediates and final product, thus providing a self-validating workflow.

Caption: SₙAr reactions of 2-Fluoropyridine-4-carboxamide.

Potential Applications in Medicinal Chemistry

The 2-Fluoropyridine-4-carboxamide scaffold is a privileged motif in modern drug discovery. The pyridine carboxamide core is present in numerous biologically active compounds, and the ability to introduce diverse substituents at the 2-position via SₙAr provides a powerful tool for structure-activity relationship (SAR) studies.

• Enzyme Inhibition: Pyridine carboxamide derivatives have been identified as potent inhibitors of various enzymes. For instance, novel pyridine carboxamides have shown promising antifungal activity as succinate dehydrogenase (SDH) inhibitors. [4]Furthermore, substituted pyridine carboxamides have been discovered as potent allosteric inhibitors of SHP2, a critical regulator in cancer cell proliferation. [5]* Antithrombotic Agents: Fluoropyridine-based compounds have been investigated as inhibitors of the factor VIIa/TF complex, which plays a key role in blood coagulation, highlighting their potential as antithrombotic drugs. [6]* Agrochemicals: The pyridine carboxamide structure is also found in commercial fungicides, such as boscalid. [4]The derivatization of the 2-Fluoropyridine-4-carboxamide core could lead to the discovery of new and effective agrochemicals. [1] The strategic incorporation of fluorine can enhance metabolic stability and cell permeability, making 2-Fluoropyridine-4-carboxamide an attractive starting point for the development of drug candidates with improved pharmacokinetic profiles. [1]

Conclusion

2-Fluoropyridine-4-carboxamide is a valuable and versatile building block for chemical synthesis and drug discovery. Its synthesis is readily achievable from commercially available starting materials through well-established chemical transformations. The high reactivity of the 2-fluoro substituent towards nucleophilic aromatic substitution allows for the facile introduction of a wide range of functional groups, enabling the rapid generation of compound libraries for biological screening. The proven importance of the fluoropyridine and pyridine carboxamide motifs in medicinal chemistry underscores the significant potential of 2-Fluoropyridine-4-carboxamide as a core scaffold for the development of novel therapeutics and agrochemicals.

References

• Maron, S. B., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• PubChem. (n.d.). 2-Fluoropyridine. National Center for Biotechnology Information. [Link]

• Maron, S. B., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Unlocking Chemical Synthesis: The Role of 2-Bromo-4-fluoropyridine in Modern Drug Discovery. [Link]

• Li, Y., et al. (2020). Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Journal of Pesticide Science. [Link]

• PubChem. (n.d.). 4-Fluoropyridine-2-carbaldehyde. National Center for Biotechnology Information. [Link]

• Chen, Y., et al. (2024). Discovery of novel substituted pyridine carboxamide derivatives as potent allosteric SHP2 inhibitors. European Journal of Medicinal Chemistry. [Link]

• Kohrt, J. T., et al. (2006). The discovery of fluoropyridine-based inhibitors of the factor VIIa/TF complex--Part 2. Bioorganic & Medicinal Chemistry Letters. [Link]

• ResearchGate. (n.d.). The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. [Link]

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Authored by: Dr. Gemini, Senior Application Scientist

An In-Depth Technical Guide to the ¹H and ¹³C NMR Spectroscopy of 2-Fluoropyridine-4-carboxamide

Introduction

2-Fluoropyridine-4-carboxamide is a heterocyclic compound of significant interest in medicinal chemistry and drug development. The introduction of a fluorine atom and a carboxamide group into the pyridine ring can profoundly influence the molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding interactions with biological targets. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation and characterization of such molecules. This guide provides a detailed analysis of the expected ¹H and ¹³C NMR spectra of 2-Fluoropyridine-4-carboxamide, grounded in the fundamental principles of NMR and supported by data from analogous compounds. This document is intended for researchers, scientists, and professionals in drug development who require a comprehensive understanding of the NMR characteristics of fluorinated pyridine derivatives.

Molecular Structure and Numbering

A clear understanding of the molecular structure is paramount for the interpretation of NMR spectra. The atomic numbering convention used throughout this guide is presented below.

Figure 1: Molecular structure and atom numbering of 2-Fluoropyridine-4-carboxamide.

Part 1: Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-Fluoropyridine-4-carboxamide is anticipated to exhibit distinct signals for the aromatic protons and the amide protons. The chemical shifts and coupling patterns are influenced by the electron-withdrawing effects of the pyridine nitrogen, the fluorine atom, and the carboxamide group.

Predicted Chemical Shifts and Multiplicities

• H6: This proton is adjacent to the electronegative nitrogen atom, which will deshield it, causing a downfield shift. It is expected to appear as a doublet due to coupling with H5. Further coupling to the fluorine atom over four bonds (⁴JHF) might be observed, potentially leading to a doublet of doublets.

• H5: This proton is expected to be influenced by the adjacent H6 and the carboxamide group at C4. It will likely appear as a doublet of doublets due to coupling with H6 and H3.

• H3: This proton is ortho to the fluorine atom and will exhibit a strong coupling to it (³JHF), in addition to coupling with H5. This will likely result in a doublet of doublets.

• -NH₂: The amide protons are typically broad singlets and their chemical shift can be highly dependent on the solvent, concentration, and temperature due to hydrogen bonding and exchange phenomena. In some cases, two distinct signals for the two amide protons might be observed due to restricted rotation around the C-N bond.

Predicted Coupling Constants

The magnitude of the coupling constants (J-values) provides valuable information about the connectivity and spatial relationships between nuclei.

• ³JHH (ortho coupling): Typically in the range of 7-9 Hz for aromatic systems.

• ⁴JHH (meta coupling): Usually smaller, around 2-3 Hz.

• ³JHF: The through-bond coupling between fluorine and an ortho proton is expected to be in the range of 5-10 Hz.

• ⁴JHF: The coupling between fluorine and a meta proton (H6) is generally smaller, around 1-3 Hz.

Summary of Predicted ¹H NMR Data

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Predicted Coupling Constants (Hz)
H6	8.2 - 8.5	dd	³J(H6-H5) ≈ 5-6; ⁴J(H6-F) ≈ 1-2
H5	7.8 - 8.1	dd	³J(H5-H6) ≈ 5-6; ⁴J(H5-H3) ≈ 1-2
H3	7.4 - 7.7	dd	³J(H3-F) ≈ 7-9; ⁴J(H3-H5) ≈ 1-2
-NH₂	7.5 - 8.5	br s	-

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Part 2: Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide information about the carbon framework of the molecule. A key feature will be the carbon-fluorine couplings, which can aid in the assignment of the carbon signals.

Predicted Chemical Shifts and Multiplicities

• C2: This carbon is directly attached to the fluorine atom and will therefore appear as a doublet with a large one-bond C-F coupling constant (¹JC-F). It will be significantly downfield due to the electronegativity of both the attached fluorine and the adjacent nitrogen.

• C4: This carbon, bearing the carboxamide group, will also be downfield. It will exhibit a smaller three-bond coupling to the fluorine atom (³JC-F).

• C6: Being adjacent to the nitrogen, this carbon will be deshielded. It will show a three-bond coupling to the fluorine atom (³JC-F).

• C3 and C5: These carbons will be influenced by their proximity to the fluorine and carboxamide groups. They will exhibit two-bond (²JC-F for C3) and four-bond (⁴JC-F for C5) couplings to the fluorine atom, respectively.

• C=O (Amide Carbonyl): The carbonyl carbon of the amide group is expected to appear in the range of 165-175 ppm.

Predicted Carbon-Fluorine Coupling Constants

The magnitude of C-F coupling constants is highly dependent on the number of intervening bonds.

• ¹JC-F: Direct coupling is typically very large, in the range of 230-260 Hz.[1]

• ²JC-F: Two-bond coupling is generally in the range of 20-30 Hz.[1]

• ³JC-F: Three-bond coupling is smaller, typically around 5-10 Hz.

• ⁴JC-F: Four-bond coupling is usually the smallest, often less than 3 Hz.

Summary of Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (ppm)	Multiplicity	Predicted Coupling Constants (Hz)
C=O	165 - 170	s	-
C2	160 - 165	d	¹J(C2-F) ≈ 235-245
C6	148 - 152	d	³J(C6-F) ≈ 4-6
C4	140 - 145	d	³J(C4-F) ≈ 7-9
C5	120 - 125	d	⁴J(C5-F) ≈ 2-4
C3	110 - 115	d	²J(C3-F) ≈ 35-45

Note: These are predicted values and may vary depending on the solvent and experimental conditions.

Part 3: Experimental Protocols

The following protocols are based on standard practices for obtaining high-quality NMR spectra of small organic molecules.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the compound is readily soluble. Common choices include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), and Methanol-d₄ (CD₃OD). DMSO-d₆ is often a good choice for carboxamides as it can help to resolve the amide proton signals.

• Sample Concentration: For ¹H NMR, a concentration of 5-10 mg in 0.6-0.7 mL of solvent is typically sufficient.[2][3] For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended due to the lower natural abundance and sensitivity of the ¹³C nucleus.[2]

• Procedure: a. Weigh the desired amount of 2-Fluoropyridine-4-carboxamide directly into a clean, dry vial. b. Add the appropriate volume of deuterated solvent. c. Gently vortex or sonicate the vial to ensure complete dissolution. d. Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. e. Cap the NMR tube securely.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. ucl.ac.uk [ucl.ac.uk]

Introduction: The Analytical Imperative for 2-Fluoropyridine-4-carboxamide

An In-Depth Technical Guide to the Mass Spectrometry of 2-Fluoropyridine-4-carboxamide

2-Fluoropyridine-4-carboxamide is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a structural motif, the fluorinated pyridine core is prevalent in a range of biologically active molecules and pharmaceutical agents.[1][2] The fluorine atom can enhance metabolic stability, membrane permeability, and binding affinity, making its incorporation a key strategy in drug design.[3] The carboxamide group, in turn, provides a site for hydrogen bonding, crucial for molecular recognition at biological targets.

Consequently, the ability to accurately detect, identify, and quantify 2-Fluoropyridine-4-carboxamide and its metabolites is paramount for researchers in pharmacology, toxicology, and process chemistry. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS), stands as the definitive analytical tool for this purpose, offering unparalleled sensitivity and specificity.[4][5] This guide provides a comprehensive examination of the mass spectrometric behavior of 2-Fluoropyridine-4-carboxamide, detailing the underlying principles, experimental protocols, and data interpretation strategies essential for robust analytical method development.

Fundamental Physicochemical Properties for Mass Spectrometry

A successful mass spectrometry analysis begins with an understanding of the analyte's properties. These characteristics dictate the choice of ionization technique, solvent systems, and potential for adduct formation.

Property	Value	Significance for MS Analysis
Molecular Formula	C₆H₅FN₂O	Defines the exact mass of the molecule.
Molecular Weight	140.12 g/mol	Used to calculate the monoisotopic mass.
Monoisotopic Mass	140.03860 Da	The primary target for high-resolution mass spectrometry (HRMS) detection.
Hydrogen Bond Acceptors	3	Influences solvation and interaction with ESI spray solvents.
Hydrogen Bond Donors	1	The amide N-H is a key site for protonation in positive ion mode.
pKa (Predicted)	-2.40 (Pyridine N)	The pyridine nitrogen is readily protonated under acidic ESI conditions.

Data synthesized from chemical databases.

The presence of the basic pyridine nitrogen and the polar carboxamide group makes 2-Fluoropyridine-4-carboxamide an ideal candidate for electrospray ionization (ESI), particularly in the positive ion mode where it can be readily protonated to form the [M+H]⁺ ion.

Ionization Techniques: The Gateway to the Mass Analyzer

The choice of ionization source is the most critical experimental decision. It must efficiently convert the neutral analyte into gas-phase ions with minimal degradation.

Electrospray Ionization (ESI): The Method of Choice

For polar, non-volatile molecules like 2-Fluoropyridine-4-carboxamide, ESI is the superior technique.[6] The process involves dissolving the sample in a polar, volatile solvent (e.g., methanol or acetonitrile with water) and pumping it through a high-voltage capillary. This creates a fine spray of charged droplets. As the solvent evaporates, the charge density on the droplets increases until ions are ejected into the gas phase.

Causality in ESI: The key to robust ESI performance for this analyte is the mobile phase composition. The addition of a small amount of acid (e.g., 0.1% formic acid) serves a dual purpose: it ensures the pyridine nitrogen is fully protonated in solution, promoting the formation of the desired [M+H]⁺ ion, and it improves chromatographic peak shape in reverse-phase LC.

Alternative Ionization Methods

• Atmospheric Pressure Chemical Ionization (APCI): Suitable for less polar compounds than ESI, APCI could be used but would likely offer lower sensitivity for this polar molecule.

• Electron Ionization (EI): This is a hard ionization technique typically used with gas chromatography (GC-MS).[7] It would cause extensive and often unrepeatable fragmentation of 2-Fluoropyridine-4-carboxamide, making it unsuitable for routine analysis where the molecular ion is desired. The presence of fluorine does not inherently prevent EI but can lead to complex fragmentation pathways.[8]

Understanding the Mass Spectrum: Fragmentation Analysis

Once ionized, the molecule can be fragmented by applying energy, typically through collision with an inert gas (Collision-Induced Dissociation, or CID). This process, central to tandem mass spectrometry (MS/MS), creates a unique fragmentation pattern that serves as a structural fingerprint.

The Protonated Molecule [M+H]⁺

Using ESI in positive ion mode, the most abundant ion in the full scan (MS1) spectrum will be the protonated molecule at a mass-to-charge ratio (m/z) of 141.0459 . This ion is the precursor selected for MS/MS fragmentation experiments.

Predicted Fragmentation Pathway

The fragmentation of the [M+H]⁺ ion is governed by the relative strengths of its chemical bonds and the stability of the resulting fragment ions. The carboxamide group and the pyridine ring are the primary sites of cleavage.

The proposed fragmentation pathway is as follows:

• Loss of Ammonia (NH₃): The protonated carboxamide can readily lose a neutral molecule of ammonia (17.03 Da). This is a common fragmentation pathway for primary amides and results in a stable acylium ion.

• Loss of the Carboxamide Radical (•CONH₂): Cleavage of the C-C bond between the pyridine ring and the carboxamide group results in the loss of the carboxamide radical (44.02 Da).

• Loss of Carbon Monoxide (CO): Following the initial loss of ammonia, the resulting acylium ion can further fragment by losing a neutral molecule of carbon monoxide (28.00 Da).

Caption: Predicted MS/MS fragmentation pathway for [M+H]⁺ of 2-Fluoropyridine-4-carboxamide.

Quantitative Analysis Workflow: A Self-Validating Protocol

For drug development and research, quantifying the analyte is often the end goal. A robust LC-MS/MS method using Multiple Reaction Monitoring (MRM) provides the necessary selectivity and sensitivity. This protocol is designed to be self-validating by including quality controls and system suitability checks.

Experimental Workflow Diagram

Caption: General workflow for quantitative analysis of 2-Fluoropyridine-4-carboxamide from a biological matrix.

Step-by-Step LC-MS/MS Protocol

This protocol outlines a typical method for quantifying 2-Fluoropyridine-4-carboxamide in rat plasma.

1. Preparation of Standards and Quality Controls (QCs):

• Prepare a 1 mg/mL stock solution of 2-Fluoropyridine-4-carboxamide in DMSO.

• Serially dilute the stock solution in a 50:50 acetonitrile:water mixture to create calibration standards (e.g., 1-1000 ng/mL).

• Prepare QCs at low, medium, and high concentrations in blank, pooled rat plasma.

• Prepare an internal standard (IS) stock solution (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound) at 100 ng/mL.

2. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample, standard, or QC, add 150 µL of cold acetonitrile containing the internal standard.

• Vortex for 1 minute to precipitate proteins. The cold solvent enhances precipitation efficiency.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to a new 96-well plate or autosampler vial.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase A (see below). This step ensures the sample solvent matches the initial chromatographic conditions, preventing peak distortion.

3. LC-MS/MS Instrumentation and Conditions:

• LC System: UPLC/HPLC system (e.g., Waters Acquity, Agilent 1290).

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Sciex 7500, Thermo TSQ Altis).[4]

• LC Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for retaining this polar compound.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0.0-0.5 min: 5% B

  • 0.5-2.5 min: 5% to 95% B

  • 2.5-3.0 min: Hold at 95% B

  • 3.0-3.1 min: 95% to 5% B

  • 3.1-4.0 min: Hold at 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

4. Mass Spectrometer Settings (ESI Positive Mode):

• Ion Source: ESI+.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 500°C.

• MRM Transitions: The following transitions should be optimized. The values provided are starting points based on the predicted fragmentation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV) (Starting Point)	Dwell Time (ms)
2-Fluoropyridine-4-carboxamide (Quantifier)	141.05	124.02	15	100
2-Fluoropyridine-4-carboxamide (Qualifier)	141.05	96.02	25	100
Internal Standard	Specific to IS	Specific to IS	Optimized	100

Rationale for Dual Transitions: Using a quantifier and a qualifier ion transition for the analyte increases the confidence of identification. The ratio of the two signals should remain constant across all samples and standards. Any deviation could indicate an interference.[9]

Conclusion: A Framework for Confident Analysis

The mass spectrometric analysis of 2-Fluoropyridine-4-carboxamide is a robust and highly specific endeavor when approached with a foundational understanding of the molecule's properties and fragmentation behavior. Electrospray ionization in positive mode, coupled with tandem mass spectrometry, provides the necessary tools for both qualitative identification and precise quantification. The protocols and fragmentation pathways detailed in this guide serve as a validated starting point for researchers. By understanding the causality behind each experimental choice—from mobile phase additives to collision energies—scientists can develop and troubleshoot methods with confidence, ensuring data integrity in the critical path of drug discovery and development.

References

• PubChem. 2-Fluoropyridine Compound Summary. National Center for Biotechnology Information. [Link]

• Li, Y., et al. (2020). Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors. Molecules. [Link]

• McCloud, M., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology. [Link]

• Kumar, P., et al. (2022). Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. Microbiology Spectrum. [Link]

• Fier, P. S., & Hartwig, J. F. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

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• Ma, Y., et al. (2005). The fragmentation pathway of the nucleosides under the electrospray ionization multi-stage mass spectrometry. Life Science Journal. [Link]

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Infrared Spectroscopy of 2-Fluoropyridine-4-carboxamide: A Comprehensive Technical Guide

Introduction: Unveiling Molecular Structure Through Vibrational Spectroscopy

In the landscape of modern pharmaceutical and materials science research, the precise characterization of novel chemical entities is paramount. 2-Fluoropyridine-4-carboxamide, a molecule featuring a fluorinated pyridine ring and a primary amide functional group, presents a unique spectroscopic profile that is instrumental in its identification and quality assessment. Fourier-Transform Infrared (FTIR) spectroscopy emerges as a powerful, non-destructive analytical technique for this purpose, providing invaluable insights into the molecule's vibrational modes.[1] This guide offers an in-depth exploration of the principles and practical application of FTIR spectroscopy for the analysis of 2-Fluoropyridine-4-carboxamide, designed for researchers, scientists, and drug development professionals.

The core principle of FTIR spectroscopy lies in the absorption of infrared radiation by a molecule, which excites specific vibrational transitions within its chemical bonds.[1] For 2-Fluoropyridine-4-carboxamide, this technique allows for the unequivocal confirmation of its key functional groups: the pyridine ring, the primary amide, and the carbon-fluorine bond. Each of these moieties exhibits characteristic absorption bands in the infrared spectrum, which, when analyzed collectively, provide a unique molecular fingerprint. This guide will detail the experimental protocol for acquiring a high-quality FTIR spectrum of this solid compound, provide a thorough interpretation of the spectral features with reference to established spectroscopic data, and present this information in a clear and accessible format.

Experimental Protocol: A Self-Validating Approach to Spectral Acquisition

The acquisition of a reliable FTIR spectrum is contingent upon meticulous sample preparation and instrument operation. For a solid sample such as 2-Fluoropyridine-4-carboxamide, the Potassium Bromide (KBr) pellet method is a widely accepted and robust technique.[2]

Step-by-Step Methodology for KBr Pellet Preparation

• Sample and KBr Preparation:

  • Gently grind approximately 1-2 mg of high-purity 2-Fluoropyridine-4-carboxamide into a fine powder using an agate mortar and pestle. This minimizes light scattering and ensures a homogenous sample dispersion.[2]

  • In a separate, dry agate mortar, thoroughly grind approximately 100-200 mg of spectroscopic grade KBr powder. KBr is utilized as it is transparent in the mid-infrared region.[2]

  • Transfer the ground 2-Fluoropyridine-4-carboxamide to the mortar containing the KBr and mix intimately. The goal is to achieve a uniform dispersion of the analyte within the KBr matrix.

• Pellet Formation:

  • Assemble a clean and dry pellet die.

  • Carefully transfer the 2-Fluoropyridine-4-carboxamide/KBr mixture into the die.

  • Place the die into a hydraulic press and apply pressure to form a translucent, cohesive pellet.[2][3] The transparency of the pellet is a critical indicator of proper preparation and will result in a high-quality spectrum.

• Spectral Acquisition:

  • Carefully remove the KBr pellet from the die and place it in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment to account for atmospheric water and carbon dioxide.

  • Acquire the sample spectrum by co-adding a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Experimental Workflow Diagram

Caption: Workflow for FTIR analysis of 2-Fluoropyridine-4-carboxamide via the KBr pellet method.

Spectral Interpretation: Correlating Vibrational Modes with Molecular Structure

The infrared spectrum of 2-Fluoropyridine-4-carboxamide is a composite of the vibrational modes of its constituent functional groups. A systematic analysis of the spectrum allows for the confirmation of its molecular identity. The following sections detail the expected absorption bands and their assignments.

The Amide Functional Group: A Rich Source of Spectroscopic Information

The primary amide group (-CONH₂) gives rise to several characteristic and prominent absorption bands.[4][5]

• N-H Stretching Vibrations: Due to the presence of the -NH₂ group, primary amides exhibit two distinct N-H stretching bands in the region of 3170-3370 cm⁻¹.[4] These correspond to the asymmetric and symmetric stretching modes. The presence of this doublet is a definitive indicator of a primary amide.[4] In the solid state, hydrogen bonding will typically shift these bands to lower wavenumbers, appearing around 3350 and 3180 cm⁻¹.[5]

• C=O Stretching (Amide I Band): The carbonyl (C=O) stretching vibration in amides, known as the Amide I band, is one of the most intense absorptions in the IR spectrum.[5] For primary amides in the solid state, this band is typically observed around 1650 cm⁻¹.[5] Resonance delocalization of the nitrogen lone pair electrons with the carbonyl group lowers the C=O bond order, resulting in a lower stretching frequency compared to ketones.

• N-H Bending (Amide II Band): The N-H in-plane bending vibration, or Amide II band, is another characteristic absorption for primary amides. In solid samples, this band is found in the 1620-1655 cm⁻¹ region and may sometimes overlap with the Amide I band.[5]

• C-N Stretching Vibrations: The stretching of the carbon-nitrogen single bond in primary amides typically appears near 1400 cm⁻¹.[5]

The 2-Fluoropyridine Moiety: Aromatic and C-F Vibrations

The substituted pyridine ring also contributes a series of characteristic absorption bands to the spectrum.

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the pyridine ring are expected to appear just above 3000 cm⁻¹, typically in the 3005-3090 cm⁻¹ range.

• Pyridine Ring Vibrations: The stretching vibrations of the C=C and C=N bonds within the aromatic ring give rise to a series of bands, often of variable intensity, in the 1450-1639 cm⁻¹ region.

• Carbon-Fluorine (C-F) Stretching: The C-F stretching vibration is typically a strong absorption. For monofluorinated aromatic compounds, this band is generally observed in the 1000-1110 cm⁻¹ range. The high electronegativity of fluorine results in a highly polar C-F bond, leading to a strong IR absorption.

Data Presentation: Summary of Characteristic Vibrational Frequencies

The following table summarizes the expected key vibrational frequencies for 2-Fluoropyridine-4-carboxamide.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity
Asymmetric & Symmetric N-H Stretch	Primary Amide	3170 - 3370	Medium
Aromatic C-H Stretch	Pyridine Ring	3005 - 3090	Medium to Weak
C=O Stretch (Amide I)	Primary Amide	~1650	Strong
N-H Bend (Amide II)	Primary Amide	1620 - 1655	Medium to Strong
C=C and C=N Ring Stretch	Pyridine Ring	1450 - 1639	Medium to Strong
C-N Stretch	Primary Amide	~1400	Medium
C-F Stretch	Fluoroaromatic	1000 - 1110	Strong

Conclusion: A Powerful Tool for Structural Elucidation

FTIR spectroscopy provides a rapid, reliable, and information-rich method for the structural characterization of 2-Fluoropyridine-4-carboxamide. By carefully following the outlined experimental protocol and applying the principles of spectral interpretation detailed in this guide, researchers can confidently verify the synthesis and purity of this important chemical entity. The unique combination of absorption bands arising from the primary amide and the 2-fluoropyridine moieties serves as a robust spectroscopic signature, making FTIR an indispensable tool in both academic research and industrial drug development.

References

• Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy, 35(1), 22-26. [Link]

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Chemical reactivity of 2-Fluoropyridine-4-carboxamide

An In-Depth Technical Guide to the Chemical Reactivity of 2-Fluoropyridine-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical overview of the chemical reactivity of 2-Fluoropyridine-4-carboxamide, a key building block in modern medicinal chemistry. We delve into the electronic landscape of the molecule, detailing how the interplay between the pyridine nitrogen, the C2-fluoro substituent, and the C4-carboxamide group dictates its reaction pathways. The primary focus is on the molecule's high propensity for Nucleophilic Aromatic Substitution (SNAr), exploring the underlying mechanism, the scope of compatible nucleophiles, and field-tested experimental protocols. Further sections examine other potential transformations of the pyridine core, including palladium-catalyzed cross-couplings, and the characteristic reactions of the carboxamide functional group. This document is intended to serve as a practical resource for scientists leveraging this versatile scaffold in the synthesis of complex molecular architectures and the discovery of novel therapeutic agents.

Introduction: A Scaffold of Strategic Importance

2-Fluoropyridine-4-carboxamide is a heterocyclic compound of significant interest in the fields of pharmaceutical and agrochemical research.[1] Its structure combines three key features that create a unique and highly useful reactivity profile:

• An Electron-Deficient Pyridine Ring: The nitrogen atom in the pyridine ring acts as a powerful electron-withdrawing group, lowering the electron density of the aromatic system and making it susceptible to nucleophilic attack.[2]

• A C2-Fluorine Substituent: Fluorine's extreme electronegativity further activates the ring for nucleophilic substitution.[3] Crucially, in the context of SNAr reactions, the fluoride ion is an excellent leaving group, a role facilitated by the reaction mechanism.[4] The strategic placement of fluorine is a cornerstone of modern drug design, often used to enhance metabolic stability, binding affinity, and pharmacokinetic properties.[5]

• A C4-Carboxamide Group: This group also acts as an electron-withdrawing substituent, further enhancing the electrophilicity of the pyridine ring. The carboxamide moiety itself provides a valuable handle for forming hydrogen bonds in biological systems and can be chemically modified, adding to the scaffold's versatility.[6]

The convergence of these features makes 2-Fluoropyridine-4-carboxamide an exceptionally valuable precursor for the synthesis of highly substituted pyridines, a motif prevalent in numerous approved drugs and bioactive compounds.[7][8]

Electronic Properties and Reactivity Overview

The reactivity of 2-Fluoropyridine-4-carboxamide is dominated by the electron-poor nature of the pyridine ring. The potent inductive and mesomeric effects of the ring nitrogen, C2-fluorine, and C4-carboxamide group synergistically reduce the electron density at the ring carbons, particularly at positions 2 and 6. This electronic arrangement makes the molecule a prime substrate for Nucleophilic Aromatic Substitution (SNAr).

Caption: Electronic landscape and primary reactive sites.

While SNAr at the C2 position is the most facile and widely utilized reaction, the carboxamide group also presents opportunities for functionalization, albeit under different reaction conditions.

The Cornerstone Reaction: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is the most powerful and predictable transformation for 2-Fluoropyridine-4-carboxamide, providing a reliable method for introducing a wide array of functional groups.

The Addition-Elimination Mechanism

Unlike SN2 reactions, which are prohibited on sp²-hybridized carbons, SNAr proceeds via a two-step addition-elimination mechanism.[2]

• Addition Step (Rate-Determining): A nucleophile attacks the electron-deficient carbon atom bearing the fluorine (C2), breaking the aromaticity of the ring and forming a high-energy, negatively charged intermediate known as a Meisenheimer complex.[4] The stability of this intermediate is critical. The negative charge is delocalized and stabilized by the resonance effects of the electron-withdrawing pyridine nitrogen and the C4-carboxamide group.

• Elimination Step (Fast): The aromaticity of the ring is restored by the expulsion of the fluoride leaving group.

The high electronegativity of fluorine is key to accelerating the first, rate-limiting step, making fluoropyridines significantly more reactive in SNAr than their chloro- or bromo- counterparts.[3] For instance, the reaction of 2-fluoropyridine with sodium ethoxide is 320 times faster than that of 2-chloropyridine.[9][10]

Caption: The Addition-Elimination Mechanism of SNAr.

Scope of Nucleophiles

A significant advantage of the SNAr reaction on this scaffold is its tolerance for a diverse range of nucleophiles. This allows for the late-stage functionalization of complex molecules, a highly valuable strategy in drug discovery.[9]

Nucleophile Type	Example Nucleophile	Typical Conditions & Notes
Oxygen	Alkoxides (e.g., NaOMe), Phenoxides	Basic conditions, often in the corresponding alcohol as solvent or with a non-nucleophilic base like K₂CO₃ in DMSO.
Nitrogen	Primary & Secondary Amines, Anilines, N-Heterocycles (e.g., Morpholine, Piperazine)	Often requires a base (e.g., K₂CO₃, DIPEA) to neutralize the H-F byproduct. Can frequently be performed at moderate temperatures.[9]
Sulfur	Thiolates (e.g., NaSPh)	Highly effective nucleophiles. Reactions are typically fast and high-yielding, run in polar aprotic solvents like DMF or DMSO.
Carbon	Enolates, Organometallics (under specific conditions)	Generally requires strong bases to generate the carbon nucleophile. Less common than heteroatom nucleophiles but feasible.

Field-Proven Experimental Protocol: SNAr with an Amine Nucleophile

This protocol provides a self-validating, step-by-step methodology for a typical SNAr reaction. The causality behind each step is explained to ensure reproducibility and understanding.

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• 10. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Fluoropyridine-4-carboxamide in Agrochemical Synthesis

Introduction: The Strategic Importance of Fluorinated Pyridine Carboxamides in Modern Agrochemicals

The pyridine carboxamide scaffold is a cornerstone in contemporary agrochemical design, particularly in the development of highly effective fungicides. The introduction of fluorine atoms into these molecules often leads to significant enhancements in their biological activity, metabolic stability, and overall performance. 2-Fluoropyridine-4-carboxamide, and its precursor 2-fluoro-4-pyridinecarboxylic acid, represent key building blocks for accessing a new generation of crop protection agents.

The strategic placement of a fluorine atom at the 2-position of the pyridine ring exerts a profound influence on the molecule's electronic properties. This modification can enhance the binding affinity of the molecule to its target protein, often leading to increased potency. Furthermore, the carbon-fluorine bond is exceptionally strong, which can protect the molecule from metabolic degradation in the target pest and the environment, thereby prolonging its efficacy.

This document serves as a comprehensive guide for researchers and professionals in the agrochemical and pharmaceutical industries, detailing the application of 2-Fluoropyridine-4-carboxamide in the synthesis of potent agrochemicals. We will delve into the mechanistic rationale for its use, provide detailed synthetic protocols, and present data in a clear and accessible format.

Mechanistic Rationale: Targeting Fungal Respiration

Many pyridine carboxamide-based fungicides function as Succinate Dehydrogenase Inhibitors (SDHIs).[1][2][3] Succinate dehydrogenase (also known as Complex II) is a critical enzyme complex in the mitochondrial electron transport chain, responsible for the oxidation of succinate to fumarate. Inhibition of this enzyme disrupts the fungus's ability to produce ATP, leading to cell death.

The carboxamide moiety of these fungicides is crucial for binding to the ubiquinone binding site (Q-site) of the SDH enzyme. The pyridine ring and its substituents, including the strategically placed fluorine atom, contribute to the overall binding affinity and specificity of the molecule. The design of novel SDHI fungicides often involves modifying the amine portion of the carboxamide to optimize interaction with the target enzyme and to fine-tune the physicochemical properties of the final compound for optimal uptake and translocation within the plant.

Synthetic Pathways and Protocols

The synthesis of agrochemicals using 2-Fluoropyridine-4-carboxamide typically involves the formation of an amide bond between the pyridine scaffold and a selected amine moiety. The precursor, 2-fluoro-4-pyridinecarboxylic acid, is commercially available and serves as the common starting point.

Workflow for the Synthesis of 2-Fluoropyridine-4-carboxamide Derivatives

Sources

• 1. Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and antifungal activity of carboxamide derivatives possessing 1,2,3-triazole as potential succinate dehydrogenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Utility of 2-Fluoropyridine-4-carboxamide in the Synthesis of Bioactive Heterocycles: A Guide for Medicinal Chemists

Introduction: The Ascendancy of Fluorinated Pyridines in Drug Discovery

The pyridine scaffold is a cornerstone in medicinal chemistry, gracing the structures of numerous blockbuster drugs. Its ability to engage in hydrogen bonding, its metabolic stability, and its capacity for diverse functionalization make it a privileged heterocycle. Within this class of compounds, 2-fluoropyridines have emerged as particularly powerful building blocks. The high electronegativity of the fluorine atom significantly activates the C2 position towards nucleophilic aromatic substitution (SNAr), rendering 2-fluoropyridines highly reactive and versatile precursors for the synthesis of a wide array of substituted pyridines.[1] This enhanced reactivity, often orders of magnitude greater than that of their chloro- or bromo- counterparts, allows for milder reaction conditions and broader substrate scope, which are critical advantages in the complex multi-step syntheses characteristic of drug development.[1]

This technical guide focuses on a specific and highly valuable member of this family: 2-fluoropyridine-4-carboxamide. The presence of the carboxamide group at the C4 position provides an additional site for molecular recognition and interaction with biological targets, often through hydrogen bonding. This guide will provide detailed application notes and protocols for the preparation of various bioactive heterocyclic systems derived from this versatile starting material, with a focus on explaining the "why" behind the "how" of the experimental procedures.

Core Synthetic Strategy: Leveraging Nucleophilic Aromatic Substitution

The central theme in the utilization of 2-fluoropyridine-4-carboxamide is the facile displacement of the fluoride ion by a wide range of nucleophiles. The electron-withdrawing nature of both the pyridine ring nitrogen and the 4-carboxamide group synergistically activate the C2 position for nucleophilic attack. This high reactivity is the lynchpin for the construction of diverse heterocyclic systems.

A key strategic intermediate for the synthesis of several important five-membered heterocycles is the corresponding 2-hydrazinopyridine-4-carboxamide. This intermediate can be readily prepared and subsequently cyclized with various electrophiles to generate pyrazoles, triazoles, and other valuable scaffolds.

digraph "Core_Synthetic_Strategy" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

start [label="2-Fluoropyridine-4-carboxamide", fillcolor="#4285F4", fontcolor="#FFFFFF"]; intermediate [label="2-Hydrazinopyridine-4-carboxamide"]; pyrazole [label="Pyrazolo[1,5-a]pyridine Derivatives"]; triazole [label="Triazolo[1,5-a]pyridine Derivatives"]; oxadiazole [label="1,3,4-Oxadiazole Derivatives"]; other_het [label="Other Bioactive Heterocycles"];

start -> intermediate [label="Hydrazine Hydrate (SNAr)"]; intermediate -> pyrazole [label="Cyclization with 1,3-Dielectrophiles"]; intermediate -> triazole [label="Cyclization with one-carbon electrophiles"]; start -> oxadiazole [label="Multi-step sequence"]; start -> other_het [label="Reaction with other binucleophiles"]; }

Figure 1: Core synthetic strategy for bioactive heterocycles.

Protocol I: Synthesis of the Key Intermediate: 2-Hydrazinopyridine-4-carboxamide

The synthesis of 2-hydrazinopyridine-4-carboxamide is a critical first step for accessing a variety of downstream heterocyclic targets. The protocol described below is based on the well-established nucleophilic aromatic substitution of a halide on a pyridine ring with hydrazine hydrate.[1][2]

Causality of Experimental Choices:

• Solvent: A polar protic solvent such as ethanol or water is often suitable for this reaction as it can solvate both the ionic intermediates and the polar starting materials. In some cases, a higher boiling point solvent like N,N-dimethylformamide (DMF) can be used to accelerate the reaction, especially if the pyridine ring is less activated.[2]

• Temperature: The reaction is typically heated to reflux to ensure a reasonable reaction rate. The high reactivity of the 2-fluoro substituent often allows for lower temperatures and shorter reaction times compared to other halopyridines.[1]

• Work-up: An aqueous work-up is necessary to remove excess hydrazine hydrate and any inorganic salts. Extraction with an organic solvent isolates the desired product.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-fluoropyridine-4-carboxamide (1.0 eq) in ethanol (10 mL per gram of starting material).

• Addition of Reagent: To the stirred solution, add hydrazine hydrate (3.0 - 5.0 eq) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Add water to the residue and extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude 2-hydrazinopyridine-4-carboxamide can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the pure product.

Parameter	Value	Reference
Starting Material	2-Fluoropyridine-4-carboxamide	-
Reagent	Hydrazine Hydrate	[2]
Solvent	Ethanol	[2]
Temperature	Reflux	[2]
Typical Yield	80-95%	Estimated based on similar reactions

Application I: Synthesis of Bioactive Pyrazolo[1,5-a]pyridine-6-carboxamides

Pyrazolo[1,5-a]pyrimidines and their isomers are important scaffolds in medicinal chemistry, with demonstrated activity as kinase inhibitors and antitubercular agents.[3][4] The following protocol outlines the synthesis of a pyrazolo[1,5-a]pyridine-6-carboxamide derivative from the key 2-hydrazinopyridine-4-carboxamide intermediate.

Causality of Experimental Choices:

• Cyclization Partner: A 1,3-dielectrophile, such as ethyl 2-ethoxymethylene-3-oxobutyrate, is used to construct the pyrimidine ring fused to the pyrazole.[5]

• Catalyst: The reaction is typically carried out in the presence of a base, such as sodium methoxide or an amine base, to facilitate the condensation and cyclization steps.[5]

• Saponification: The resulting ester is often saponified to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of bioactive carboxamides.

Detailed Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve 2-hydrazinopyridine-4-carboxamide (1.0 eq) and ethyl 2-ethoxymethylene-3-oxobutyrate (1.1 eq) in ethanol.

• Reaction: Add a catalytic amount of a base (e.g., a few drops of piperidine) and heat the mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

• Isolation of Intermediate Ester: Cool the reaction mixture, and the product may precipitate. If so, collect the solid by filtration. Otherwise, concentrate the solvent and purify the residue by column chromatography to obtain the ethyl pyrazolo[1,5-a]pyridine-6-carboxylate intermediate.

• Saponification: Dissolve the ester intermediate in a mixture of ethanol and aqueous sodium hydroxide solution (2.0 eq). Heat the mixture to reflux for 1-2 hours until the ester is fully hydrolyzed (monitored by TLC).

• Acidification and Isolation: Cool the reaction mixture and acidify with dilute hydrochloric acid to pH 3-4. The carboxylic acid product will precipitate. Collect the solid by filtration, wash with water, and dry to obtain the pyrazolo[1,5-a]pyridine-6-carboxylic acid.

• Amide Coupling: The carboxylic acid can then be coupled with a desired amine using standard peptide coupling reagents (e.g., HATU, HOBt, EDC) in a suitable solvent like DMF to generate the final bioactive pyrazolo[1,5-a]pyridine-6-carboxamide derivatives.

digraph "Pyrazolo_Synthesis" { graph [rankdir="LR", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

start [label="2-Hydrazinopyridine-4-carboxamide", fillcolor="#EA4335", fontcolor="#FFFFFF"]; reagent [label="1,3-Dielectrophile\n(e.g., ethyl 2-ethoxymethylene-3-oxobutyrate)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; cyclization [label="Cyclization"]; ester [label="Pyrazolo[1,5-a]pyridine-6-carboxylate"]; saponification [label="Saponification"]; acid [label="Pyrazolo[1,5-a]pyridine-6-carboxylic acid"]; coupling [label="Amide Coupling"]; product [label="Bioactive Pyrazolo[1,5-a]pyridine-6-carboxamides", fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> cyclization; reagent -> cyclization; cyclization -> ester; ester -> saponification; saponification -> acid; acid -> coupling; coupling -> product; }

Figure 2: Workflow for the synthesis of pyrazolo[1,5-a]pyridine-6-carboxamides.

Application II: Synthesis of Bioactive 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazoles are another class of heterocycles with a broad range of biological activities. A common route to 2,5-disubstituted 1,3,4-oxadiazoles involves the cyclization of a carbohydrazide with a carboxylic acid or its derivative.

Causality of Experimental Choices:

• Carbohydrazide Formation: The initial step involves the conversion of the carboxamide of the starting material to a carbohydrazide. This can be achieved by reacting an ester derivative of the pyridine with hydrazine hydrate.

• Cyclization Agent: Phosphorus oxychloride (POCl₃) is a common and effective dehydrating agent for the cyclization of the N-acylhydrazide intermediate to the 1,3,4-oxadiazole ring.[6]

• Reaction Conditions: The cyclization is typically performed at elevated temperatures to drive the dehydration process.

Detailed Experimental Protocol:

• Esterification: Convert 2-fluoropyridine-4-carboxamide to its corresponding methyl or ethyl ester via standard methods (e.g., reaction with methanol or ethanol in the presence of an acid catalyst).

• Hydrazide Formation: React the resulting ester with hydrazine hydrate in ethanol at reflux to form 2-fluoropyridine-4-carbohydrazide.

• Acylation: Acylate the 2-fluoropyridine-4-carbohydrazide with a desired aromatic or aliphatic acid chloride in the presence of a base like pyridine or triethylamine to form the N-acylhydrazide intermediate.

• Cyclization:

  • To the N-acylhydrazide, add phosphorus oxychloride (POCl₃) carefully at 0 °C.

  • Heat the reaction mixture to reflux for 2-4 hours.

  • Cool the mixture and pour it carefully onto crushed ice.

  • Neutralize with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate to obtain the crude 2-(2-fluoropyridin-4-yl)-5-substituted-1,3,4-oxadiazole.

• Further Derivatization (Optional): The fluorine atom at the C2 position can be subsequently displaced with various nucleophiles (amines, thiols, etc.) under SNAr conditions to generate a library of bioactive compounds.

Parameter	Value	Reference
Key Intermediate	2-Fluoropyridine-4-carbohydrazide	-
Cyclization Reagent	Phosphorus Oxychloride (POCl₃)	[6]
Reaction Type	Dehydrative Cyclization	[6]
Bioactivity	Antifungal, Anticancer (reported for similar structures)	-

Conclusion and Future Perspectives

2-Fluoropyridine-4-carboxamide is a readily accessible and highly versatile building block for the synthesis of a diverse range of bioactive heterocycles. The high reactivity of the 2-fluoro substituent towards nucleophilic aromatic substitution provides a powerful tool for the construction of complex molecular architectures under relatively mild conditions. The protocols and strategies outlined in this guide for the synthesis of pyrazolo[1,5-a]pyridines and 1,3,4-oxadiazoles serve as a foundation for the exploration of new chemical space in drug discovery. The continued exploration of the reactivity of this scaffold with a wider array of nucleophiles and cyclization partners will undoubtedly lead to the discovery of novel therapeutic agents. The 2-aminopyridine moiety, which can be readily installed, is a well-known pharmacophore in its own right, further highlighting the potential of this synthetic platform.[7]

References

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• Pyridine-4-Carbohydrazide Derivatives for Potential Therapeutic Applications. ResearchGate. 2023 . [Link]

• Synthetic process for 2-hydrazinylpyridine derivative.

• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. J. Comb. Chem.2008 , 10 (6), 931–940. [Link]

• Design & synthesis of N'-[substituted] pyridine-4-carbohydrazides as potential anticonvulsant agents. Eur. J. Med. Chem.2011 , 46 (9), 4158-4168. [Link]

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Application Notes & Protocols: The Strategic Use of 2-Fluoropyridine-4-carboxamide in Fragment-Based Drug Discovery

Introduction: The Power of Fluorinated Fragments in Modern Drug Discovery

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a cornerstone of modern hit-identification strategies, complementing traditional high-throughput screening with its efficiency in exploring chemical space and its consistent delivery of high-quality, optimizable starting points.[1] The core principle of FBDD is to identify low-molecular-weight compounds, or "fragments," that bind with low affinity to a biological target. These initial hits, although weak, provide a rich seam of structural and chemical information that guides their evolution into potent, drug-like molecules.[2]

Within the FBDD paradigm, the incorporation of fluorine into fragment libraries has proven to be a particularly powerful strategy. The fluorine atom, being absent in biological systems, provides a clean background for highly sensitive biophysical detection methods, most notably ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[3] This allows for the rapid and robust identification of binding events, even for very weak interactions typical of fragment screening.[3] The unique physicochemical properties of fluorine also offer medicinal chemists a valuable tool to modulate properties such as metabolic stability, lipophilicity, and binding affinity during the hit-to-lead optimization phase.

This document provides a detailed guide to the application of 2-Fluoropyridine-4-carboxamide , a versatile and strategically designed fragment, in FBDD campaigns. We will explore its underlying chemical rationale, its key physicochemical properties, and provide detailed protocols for its use in primary screening and hit validation using state-of-the-art biophysical techniques.

Fragment Profile: 2-Fluoropyridine-4-carboxamide

2-Fluoropyridine-4-carboxamide is an exemplary fragment designed for FBDD, embodying several key features that enhance its utility as a chemical probe.

• The 2-Fluoropyridine Moiety: The fluorine atom at the 2-position of the pyridine ring serves a dual purpose. Firstly, it acts as a sensitive reporter for ¹⁹F-NMR screening, allowing for unambiguous detection of binding.[3] Secondly, the electron-withdrawing nature of the fluorine atom activates the pyridine ring for nucleophilic aromatic substitution (SNAr), providing a valuable chemical handle for subsequent fragment evolution.[4] This built-in reactivity allows for the direct and site-specific elaboration of the fragment hit, a crucial step in the hit-to-lead process.

• The Pyridine-4-carboxamide Group: The pyridine ring itself is a common motif in pharmaceuticals, capable of engaging in a variety of non-covalent interactions, including hydrogen bonding and aromatic stacking.[5] The carboxamide at the 4-position is a classic hydrogen bond donor and acceptor, providing a strong directional interaction that can anchor the fragment in a binding pocket.[6] This combination of a hydrogen-bonding group and an aromatic system provides a high probability of forming meaningful interactions with a protein target.

Physicochemical Properties

To be an effective fragment, a molecule must adhere to the "Rule of Three," which provides general guidelines for desirable physicochemical properties.[7] 2-Fluoropyridine-4-carboxamide is designed to be fully compliant with these principles.

Property	Value (Calculated)	"Rule of Three" Guideline	Rationale
Molecular Weight (MW)	140.12 g/mol	≤ 300 Da	Ensures efficient exploration of chemical space and provides ample room for optimization.[7]
cLogP	-0.25	≤ 3	Maintains aqueous solubility, which is critical for biophysical assays.[7]
Hydrogen Bond Donors (HBD)	1	≤ 3	Provides a key interaction point without excessive polarity.[7]
Hydrogen Bond Acceptors (HBA)	2	≤ 3	Offers multiple opportunities for hydrogen bonding with the target.[7]
Rotatable Bonds	1	≤ 3	Low conformational flexibility increases the likelihood of a productive binding mode.
Polar Surface Area (PSA)	55.12 Ų	≤ 60 Ų	Balances solubility with the potential for membrane permeability in later-stage compounds.

FBDD Workflow Using 2-Fluoropyridine-4-carboxamide

A typical FBDD campaign involves a multi-step process of screening, validation, and structural characterization. The following diagram illustrates a representative workflow incorporating 2-Fluoropyridine-4-carboxamide.

Caption: FBDD workflow for 2-Fluoropyridine-4-carboxamide.

Experimental Protocols

The following sections provide detailed, step-by-step protocols for the key experimental stages of an FBDD campaign using 2-Fluoropyridine-4-carboxamide.

Protocol 1: Primary Screening by ¹⁹F-NMR Spectroscopy

¹⁹F-NMR is the primary screening method of choice for fluorinated fragments due to its high sensitivity and low background signal.[3] This protocol describes a ligand-observed experiment where changes in the ¹⁹F signal of the fragment upon addition of the target protein indicate binding.

Rationale: The chemical environment of the fluorine atom is highly sensitive to changes.[8] When 2-Fluoropyridine-4-carboxamide binds to a protein, the change in its local environment leads to a perturbation of its ¹⁹F-NMR signal, typically observed as a decrease in signal intensity (line broadening) or a chemical shift.[9]

Materials:

• 2-Fluoropyridine-4-carboxamide

• Target protein of interest

• NMR buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, pH 7.4, in 90% H₂O/10% D₂O)

• d₆-DMSO

• NMR tubes

Procedure:

• Fragment Stock Preparation:

  • Prepare a 100 mM stock solution of 2-Fluoropyridine-4-carboxamide in d₆-DMSO.

  • Causality: d₆-DMSO is a common solvent for fragment libraries due to its high solubilizing power. The high concentration allows for minimal addition to the aqueous NMR buffer, reducing solvent effects.

• Sample Preparation:

  • Reference Sample: In an NMR tube, prepare a sample containing 40 µM 2-Fluoropyridine-4-carboxamide in NMR buffer. This is achieved by diluting the DMSO stock. The final DMSO concentration should be kept low (e.g., ≤ 1%) to avoid protein denaturation and minimize solvent effects on chemical shifts.[10]

  • Protein Sample: Prepare an identical sample to the reference, but also include the target protein at a concentration of 10-20 µM.

  • Causality: The reference sample provides the ¹⁹F-NMR spectrum of the unbound fragment. Comparing the protein sample spectrum to the reference allows for the detection of binding-induced changes.

• NMR Data Acquisition:

  • Acquire 1D ¹⁹F-NMR spectra for both the reference and protein samples on a spectrometer equipped with a cryoprobe.

  • A Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence can be used to suppress broad signals from the protein and enhance the detection of sharp signals from the unbound fragment.[11]

  • Causality: The CPMG sequence acts as a T₂ filter. When a fragment binds to a large protein, its effective T₂ relaxation time shortens dramatically, leading to significant signal attenuation in a CPMG experiment, providing a clear indication of binding.

• Data Analysis:

  • Process the spectra using appropriate software (e.g., TopSpin).

  • Compare the ¹⁹F signal of 2-Fluoropyridine-4-carboxamide in the protein sample to the reference sample.

  • A significant reduction in signal intensity or a chemical shift perturbation in the presence of the protein indicates a binding event ("hit").[3]

Protocol 2: Hit Validation and Affinity Determination by Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for validating hits from a primary screen and quantifying the kinetics and affinity of the interaction.[12][13]

Rationale: SPR measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.[14] By immobilizing the target protein, the binding of 2-Fluoropyridine-4-carboxamide can be monitored in real-time, allowing for the determination of the association rate (kₐ), dissociation rate (kₑ), and the equilibrium dissociation constant (Kₑ).

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Target protein

• 2-Fluoropyridine-4-carboxamide

• SPR running buffer (e.g., PBS with 0.05% Tween-20, pH 7.4)

• Immobilization reagents (e.g., EDC/NHS)

Procedure:

• Protein Immobilization:

  • Immobilize the target protein onto the sensor chip surface using standard amine coupling chemistry. Aim for a low to medium immobilization density to minimize mass transport effects.

  • A reference flow cell should be prepared by activating and deactivating the surface without protein immobilization to allow for subtraction of bulk refractive index changes.

  • Causality: Covalent immobilization ensures a stable baseline and allows for multiple binding cycles with different fragment concentrations. The reference channel is crucial for correcting non-specific binding and bulk solvent effects.

• Binding Analysis:

  • Prepare a dilution series of 2-Fluoropyridine-4-carboxamide in running buffer. For fragments, a typical concentration range would be from low µM to low mM.

  • Inject the fragment solutions over the protein and reference flow cells at a constant flow rate.

  • Monitor the binding response (in Resonance Units, RU) over time.

  • Causality: Injecting a range of concentrations is necessary to determine the affinity. The response at equilibrium is proportional to the amount of bound fragment.

• Data Analysis:

  • Subtract the reference channel data from the protein channel data to obtain specific binding sensorgrams.

  • Fit the data to a suitable binding model (e.g., a 1:1 steady-state affinity model for fragments) to determine the Kₑ.

  • Causality: The steady-state affinity model is often appropriate for the fast on/off kinetics typical of fragment binding and directly yields the Kₑ from a plot of response at equilibrium versus concentration.

Protocol 3: Structural Characterization by X-ray Crystallography

X-ray crystallography provides high-resolution structural information on how a fragment binds to its target, which is invaluable for structure-guided drug design.[15][16]

Rationale: By determining the three-dimensional structure of the protein-fragment complex, the precise binding site, orientation, and key interactions of the fragment can be visualized. This information is critical for designing modifications to the fragment to improve its affinity and selectivity.

Materials:

• Crystals of the target protein

• 2-Fluoropyridine-4-carboxamide

• Cryoprotectant solution

• X-ray diffraction equipment (synchrotron source is highly recommended)

Procedure:

• Crystal Soaking:

  • Prepare a solution of 2-Fluoropyridine-4-carboxamide at a concentration several-fold higher than its measured Kₑ (typically 1-10 mM) in a solution compatible with the crystal stability.

  • Transfer a protein crystal into a small drop of this solution and allow it to soak for a defined period (from minutes to hours).

  • Causality: Soaking allows the fragment to diffuse into the crystal lattice and bind to the protein. The high concentration is necessary to achieve a sufficient occupancy of the binding site, given the weak affinity of fragments.

• Cryo-cooling:

  • Briefly transfer the soaked crystal into a cryoprotectant solution before flash-cooling it in liquid nitrogen.

  • Causality: Cryo-cooling protects the crystal from damage during X-ray data collection.

• Data Collection and Structure Determination:

  • Collect a high-resolution X-ray diffraction dataset from the cryo-cooled crystal.

  • Process the diffraction data and solve the structure by molecular replacement using the apo-protein structure as a model.

  • Carefully inspect the resulting electron density maps for evidence of the bound fragment.

  • Causality: The difference in electron density between the apo and fragment-soaked structures will reveal the location and orientation of the bound fragment, allowing for the modeling of its interactions with the protein. Specialized software may be needed to detect the weak electron density from low-occupancy fragments.[15]

Conclusion and Future Directions

2-Fluoropyridine-4-carboxamide represents a strategically designed fragment that leverages the power of ¹⁹F-NMR for efficient screening and incorporates key chemical features for facile hit-to-lead optimization. The protocols outlined in this document provide a robust framework for its application in FBDD campaigns, from initial hit identification to detailed structural characterization. The insights gained from such studies, particularly the high-resolution structural information from X-ray crystallography, will empower medicinal chemists to rationally design next-generation compounds with improved potency, selectivity, and drug-like properties, ultimately accelerating the journey from fragment hit to clinical candidate.

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• Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery - MDPI. (URL: [Link])

• Fragment‐based drug discovery—the importance of high‐quality molecule libraries - PMC. (URL: [Link])

• Hydrogen-bond induced surface core-level shift in pyridine carboxylic acids - ResearchGate. (URL: [Link])

• Fragment Screening By Crystallography: An Alternative To High Throughput Screening. (URL: [Link])

• Fragment Screening by Surface Plasmon Resonance | ACS Medicinal Chemistry Letters. (URL: [Link])

• Concepts and Core Principles of Fragment-Based Drug Design - PMC - PubMed Central. (URL: [Link])

• A beginner's guide to surface plasmon resonance | The Biochemist - Portland Press. (URL: [Link])

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC. (URL: [Link])

• Fragment-Based Screening by Protein Crystallography: Successes and Pitfalls - PMC. (URL: [Link])

• Binding affinities of synthetic peptides, pyridine-2-carboxamidonetropsin and 1-methylimidazole-2-carboxamidonetropsin, that form 2:1 complexes in the minor groove of double-helical DNA - PubMed. (URL: [Link])

• Example of fragment‐based screening by using ¹⁹F NMR spectroscopy.... - ResearchGate. (URL: [Link])

• Screening and analysis of fragments using Biacore systems. (URL: [Link])

• Extraction of pyridines into fluorous solvents based on hydrogen bond complex formation with carboxylic acid receptors - PubMed. (URL: [Link])

• Promiscuous scaffolds: Friend or foe in fragment-based drug design? | ChemRxiv. (URL: [Link])

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society. (URL: [Link])

• 19F Chemical Shifts and Coupling Constants - NMR Facility, UCSB Chem and Biochem. (URL: [Link])

• Crystallographic Fragment Screening: Workflow & Tools | Protocol Preview - YouTube. (URL: [Link])

• Fragment library screening using 19F NMR - Bio-protocol. (URL: [Link])

• The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design - PMC. (URL: [Link])

• CN102898358A - Preparation method of fluoropyridine compounds - Google P

• April 2017 — "NMR spectral characteristics of fluorocontaining pyridines" - Fluorine notes. (URL: [Link])

• SPR-based fragment screening: advantages and applications - PubMed. (URL: [Link])

• X-ray Crystallography Fragment Screening - Selvita. (URL: [Link])

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. - ResearchGate. (URL: [Link])

• Fragment‐based drug discovery—the importance of high‐quality molecule libraries - PMC. (URL: [Link])

• 19F NMR Fragment Screening Platform - University College London. (URL: [Link])

• Fragment screening by SPR and advanced application to GPCRs - ResearchGate. (URL: [Link])

• Unconventional Hydrogen Bonding and π-stacking in Two Substituted Pyridine Carboxamides - PubMed. (URL: [Link])

• An analysis of the physicochemical properties of oral drugs from 2000 to 2022 - PMC - NIH. (URL: [Link])

• How Hydrogen Bonding Amplifies Isomeric Differences in Pyridones toward Strong Changes in Acidity and Tautomerism | The Journal of Physical Chemistry B - ACS Publications. (URL: [Link])

• Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC - NIH. (URL: [Link])

• Crystallographic fragment screening - improvement of workflow, tools and procedures, and application for the development of enzy - Refubium - Freie Universität Berlin. (URL: [Link])

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoropyridine-4-carboxamide

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 2-Fluoropyridine-4-carboxamide. This critical building block is frequently utilized in the development of novel therapeutics and advanced materials. However, its synthesis presents several distinct challenges that can impact yield, purity, and scalability. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and practical, field-proven protocols to navigate these complexities.

Section 1: Overview of Synthetic Pathways

The synthesis of 2-Fluoropyridine-4-carboxamide is typically approached via two primary routes, each with its own set of advantages and potential pitfalls. The choice of pathway often depends on the availability of starting materials, scale, and the specific quality requirements of the final compound.

• Pathway A: Controlled Hydrolysis of 2-Fluoro-4-cyanopyridine. This is a common and direct method. The primary challenge lies in achieving selective hydrolysis to the amide without proceeding to the corresponding carboxylic acid.[1]

• Pathway B: Amidation of 2-Fluoropyridine-4-carboxylic acid. This route involves standard peptide coupling techniques. Success is contingent on the efficient activation of the carboxylic acid and subsequent reaction with an ammonia source, while avoiding side reactions.[2][3]

The logical flow of these synthetic approaches is illustrated below.

Caption: Figure 2. Troubleshooting Logic for Nitrile Hydrolysis.

Pathway B: Troubleshooting the Amidation of 2-Fluoropyridine-4-carboxylic acid

Question 3: My amide coupling reaction is inefficient, resulting in a low yield of 2-fluoropyridine-4-carboxamide. How can I improve this?

Answer: Inefficient amide coupling is often due to poor activation of the carboxylic acid, decomposition of the activated intermediate, or side reactions. The choice of coupling reagent and reaction conditions is paramount.

Causality:

• Ineffective Coupling Reagent: Not all coupling reagents are equally effective. Standard carbodiimides like DCC or EDC can be sluggish and may form urea byproducts that complicate purification. [4]* Side Reactions: Activation with reagents like thionyl chloride (SOCl₂) to form the acyl chloride can be too harsh, potentially leading to decomposition or polymerization, especially at elevated temperatures.

• Base Issues: The choice and stoichiometry of the base are critical. An inappropriate base can interfere with the coupling reagent or fail to effectively neutralize the acid formed during the reaction. [5] Solutions:

• Use Modern Coupling Reagents: Urinium-based reagents like HATU or phosphonium-based reagents like PyBOP are generally more efficient and reliable for heteroaromatic carboxylic acids. They rapidly generate the activated ester in situ, minimizing side reactions.

• Two-Step Acyl Chloride Formation: If using the acyl chloride route, perform the activation with SOCl₂ or oxalyl chloride at low temperature (0 °C) in a suitable solvent (e.g., DCM with a catalytic amount of DMF). After activation is complete (monitor by IR or quenching a small aliquot), carefully add the ammonia source (e.g., aqueous ammonia or ammonia in dioxane) at low temperature.

• Optimize Base and Solvent: When using coupling reagents like HATU or EDC/HOBt, a non-nucleophilic organic base such as DIPEA or N-methylmorpholine is required. Use anhydrous polar aprotic solvents like DMF or NMP to ensure all components are fully dissolved.

Coupling System	Typical Conditions	Pros	Cons
SOCl₂ then NH₄OH	1. SOCl₂, DCM, 0°C to RT	2. Add to NH₄OH (aq), 0°C	Cost-effective, simple reagents.
EDC / HOBt	EDC, HOBt, DIPEA, DMF, 0°C to RT	Milder than SOCl₂, common reagents.	Can be slow, EDC/HOBt can be allergens, urea byproduct can be difficult to remove.
HATU	HATU, DIPEA or 2,4,6-Collidine, DMF, 0°C to RT	Highly efficient, fast reaction times, fewer side reactions.	Higher cost, purification of byproducts still necessary.

Question 4: Purification is challenging. My final product is contaminated with urea byproducts or other impurities.

Answer: Purification issues are common, especially when using carbodiimide coupling agents.

Solutions:

• Aqueous Work-up: After the reaction, perform a carefully planned series of aqueous washes. A wash with dilute acid (e.g., 1M HCl) will remove basic impurities like DIPEA. A wash with dilute base (e.g., saturated NaHCO₃) will remove unreacted carboxylic acid and acidic byproducts like HOBt.

• Urea Byproduct Removal (for EDC/DCC): The dicyclohexylurea (DCU) from DCC is insoluble in most organic solvents and can often be removed by filtration. The urea from EDC is water-soluble, so it can typically be removed during the aqueous work-up. If it persists, chromatography may be necessary.

• Crystallization: 2-Fluoropyridine-4-carboxamide is a solid. Attempting crystallization from a suitable solvent system (e.g., Ethyl Acetate/Heptane, Isopropanol/Water) is often the most effective way to achieve high purity on a larger scale.

Section 3: Frequently Asked Questions (FAQs)

Q: Which synthetic route is generally preferred for larger-scale (multigram to kg) synthesis? A: Both routes are viable, but the choice depends on cost and operational safety. The nitrile hydrolysis route (Pathway A) is often preferred at scale if the starting material, 2-fluoro-4-cyanopyridine, is commercially available and cost-effective. This route avoids expensive coupling reagents and generates fewer complex byproducts. However, it requires precise process control to prevent over-hydrolysis.

Q: What are the primary safety concerns for these syntheses? A:

• Cyanide Sources: If preparing 2-fluoro-4-cyanopyridine in-house (e.g., from a halide precursor), extreme caution must be exercised when handling cyanide salts (e.g., NaCN, KCN). All reactions should be performed in a well-ventilated fume hood, and a cyanide quench solution (e.g., bleach and ferrous sulfate) should always be readily available. [6]* Fluorinating Agents: If preparing precursors using fluorinating agents like anhydrous HF, specialized equipment (e.g., Teflon reactors) and extensive safety protocols are mandatory. [7][8]HF can cause severe, delayed-onset burns.

• Acyl Halides: Acyl chlorides (from SOCl₂ or oxalyl chloride) are corrosive and lachrymatory. They react violently with water. Handle with care in a fume hood.

Q: What are the best analytical techniques to monitor these reactions? A:

• Thin Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring. A typical mobile phase would be 30-50% Ethyl Acetate in Heptanes. The starting materials (nitrile, acid) are generally less polar than the carboxamide product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides definitive identification of starting material, intermediate, product, and byproducts, allowing for precise tracking of the reaction course.

• ¹H and ¹⁹F NMR Spectroscopy: Essential for structural confirmation of the final product and for identifying key impurities. The fluorine atom provides a unique spectroscopic handle in ¹⁹F NMR.

Section 4: Detailed Experimental Protocols

Disclaimer: These protocols are intended as a guide and should be adapted and optimized by the end-user. All laboratory work should be performed by trained personnel with appropriate personal protective equipment (PPE) in a certified chemical fume hood.

Protocol 1: Controlled Base-Catalyzed Hydrolysis of 2-Fluoro-4-cyanopyridine

Materials:

• 2-Fluoro-4-cyanopyridine (1.0 eq)

• Dimethyl sulfoxide (DMSO) (5-10 volumes)

• Water (1.0-2.0 eq)

• Potassium Carbonate (K₂CO₃, powder) (1.5 eq)

• Ethyl Acetate

• Brine (Saturated NaCl solution)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a temperature probe, add 2-fluoro-4-cyanopyridine and DMSO.

• Stir the mixture until the solid is fully dissolved.

• Add water, followed by the powdered potassium carbonate.

• Heat the reaction mixture to 65-70 °C and monitor the reaction progress by TLC or LC-MS every hour.

• Once the starting material is consumed (typically 3-6 hours), cool the reaction mixture to room temperature.

• Pour the mixture into a separatory funnel containing ethyl acetate and water. Shake and separate the layers.

• Extract the aqueous layer two more times with ethyl acetate.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The resulting crude solid can be purified by recrystallization from an appropriate solvent system (e.g., isopropanol/water or ethyl acetate/heptane) to yield pure 2-fluoropyridine-4-carboxamide.

Protocol 2: HATU-Mediated Amidation of 2-Fluoropyridine-4-carboxylic acid

Materials:

• 2-Fluoropyridine-4-carboxylic acid (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Ammonia solution (0.5 M in Dioxane or 7 N in Methanol) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF) (5-10 volumes)

• Ethyl Acetate

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-fluoropyridine-4-carboxylic acid and anhydrous DMF.

• Stir to dissolve, then cool the solution to 0 °C in an ice bath.

• Add HATU, followed by the dropwise addition of DIPEA. Stir the mixture at 0 °C for 15-20 minutes to allow for the formation of the activated ester.

• Slowly add the ammonia solution to the reaction mixture, ensuring the internal temperature remains below 10 °C.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, or until LC-MS analysis indicates complete consumption of the starting material.

• Quench the reaction by adding water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

• Wash the organic layer sequentially with 1 M HCl (to remove DIPEA), saturated NaHCO₃ (to remove unreacted acid), water, and finally brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

References

• [Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides.
• [CN112552233A - Synthetic method of 2-amino-4-fluoropyridine - Google P
• [CN102898358A - Preparation method of fluoropyridine compounds - Google P

• [Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution | Journal of the American Chemical Society] ([Link])

• [Detailed experimental procedure for the synthesis of 4-fluoropyridine] ([Link])

• [Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC - NIH] ([Link])

• [Synthesis and Preliminary Evaluations of [18F]fluorinated Pyridine-2- carboxamide Derivatives for Targeting PD-L1 in Cancer - PubMed] ([Link])

• [Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride - Chemical Communications (RSC Publishing)] ([Link])

• [Preparation of Cyanopyridines by Direct Cyanation] ([Link])

• [US6699993B1 - Process for the preparation of 2-cyanopyridines - Google P
• [US5756750A - Continuous processes for the hydrolysis of cyanopyridines under substantially adiabatic conditions - Google P

• [Amide formation from carboxylic acid derivatives. | Chemistry | Khan Academy - YouTube] ([Link])

• [Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water | Request PDF - ResearchGate] ([Link])

• [ChemInform Abstract: A Simple Procedure for the Preparation of 2-Cyano-4-chloropyridines. | Request PDF - ResearchGate] ([Link])

• [Amide Formation from Carboxylic Acids - YouTube] ([Link])

• [Novel 4-pyrazole Carboxamide Derivatives Containing Flexible Chain Motif: Design, Synthesis and Antifungal Activity - PubMed] ([Link])

• [Synthesis of α-fluorocarboxylic acids and derivatives - Organic Chemistry Portal] ([Link])

• [(PDF) Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking - ResearchGate] ([Link])

• [Forming amides from a carboxylic acid and its derivatives. (practice) - Khan Academy] ([Link])

• [Preparation of amides using DCC (video) - Khan Academy] ([Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Khan Academy [khanacademy.org]
• 5. youtube.com [youtube.com]
• 6. US6699993B1 - Process for the preparation of 2-cyanopyridines - Google Patents [patents.google.com]
• 7. CN102898358A - Preparation method of fluoropyridine compounds - Google Patents [patents.google.com]
• 8. senshu-u.repo.nii.ac.jp [senshu-u.repo.nii.ac.jp]

Technical Support Guide: Purification of 2-Fluoropyridine-4-carboxamide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for 2-Fluoropyridine-4-carboxamide. This guide is designed for researchers, medicinal chemists, and process development professionals who handle this important synthetic intermediate. The unique electronic properties imparted by the fluorine atom and the pyridine ring, combined with the hydrogen-bonding capabilities of the carboxamide group, make this molecule a valuable building block but also present specific purification challenges. This document provides in-depth, experience-based answers to common issues encountered during its purification, moving beyond simple protocols to explain the underlying chemical principles.

Part 1: Pre-Purification Strategy & Initial Workup

A successful purification begins with a well-executed reaction workup. Improper workup can introduce contaminants or complicate the removal of existing impurities, leading to significant challenges downstream.

Q: My reaction mixture is complex after quenching. How can I obtain a cleaner crude product before attempting chromatography or recrystallization?

A: This is a critical first step. The goal of the workup is to remove the bulk of inorganic salts, highly polar starting materials, and reagents before concentrating the crude product. For 2-Fluoropyridine-4-carboxamide, a carefully planned liquid-liquid extraction (LLE) is paramount.

Causality and Rationale: The pyridine nitrogen in your compound is basic (though attenuated by the electron-withdrawing groups) and can be protonated. The carboxamide is neutral but polar. This duality allows for extractive purification by manipulating the pH of the aqueous phase.

Recommended Workup Protocol:

• Quench & Dilute: After the reaction is complete, carefully quench with water or a saturated aqueous solution (e.g., NH₄Cl). Dilute the mixture with an appropriate organic solvent. Ethyl acetate (EtOAc) or Dichloromethane (DCM) are common choices.

• Initial Aqueous Wash (Neutral or Basic): Perform a wash with deionized water or a saturated NaHCO₃ solution. This will remove acidic reagents and byproducts.

• Acidic Wash (Optional but Powerful): To remove non-polar, basic impurities, you can perform an extraction with a dilute acid (e.g., 1M HCl). Caution: Your product, 2-Fluoropyridine-4-carboxamide, may be partially or fully extracted into the acidic aqueous phase by protonation of the pyridine nitrogen. Always check both the organic and aqueous layers by TLC or LC-MS to locate your product before discarding any phase. This step is best used if you have a specific, non-polar basic impurity you need to remove and have confirmed your product remains in the organic layer under these conditions.

• Brine Wash: Wash the organic layer with a saturated NaCl solution. This helps to break up emulsions and removes the bulk of the dissolved water from the organic phase.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Avoid excessive heat, as some pyridine derivatives can be thermally sensitive.

This structured workup should yield a crude solid or oil that is significantly cleaner and more amenable to final purification.

Part 2: Primary Purification Techniques - Troubleshooting & FAQs

Once you have a solid crude product, the two primary methods for purification are recrystallization and flash column chromatography. The choice depends on the impurity profile and the quantity of material.

Caption: Decision workflow for purifying 2-Fluoropyridine-4-carboxamide.

2.1 Recrystallization

Recrystallization is often the most efficient method for purifying crystalline solids on a large scale, provided a suitable solvent system can be identified.

Q: Where should I start when developing a recrystallization protocol for 2-Fluoropyridine-4-carboxamide?

A: Start with solvent screening. Based on the polar carboxamide and the pyridine moiety, you should investigate polar, protic solvents. A Chinese patent describing the purification of the isomeric 4-fluoropyridine-2-carboxamide successfully used methanol.[1] This is an excellent starting point.

Step-by-Step Solvent Screening Protocol:

• Preparation: Place ~20-30 mg of your crude material into several small test tubes.

• Single Solvent Test (Hot): To each tube, add a different solvent dropwise at room temperature until a slurry is formed. Test solvents like Methanol, Ethanol, Isopropanol, Acetonitrile, and Ethyl Acetate.

• Heating: Heat the slurries to the boiling point of the solvent. If the solid dissolves completely, it's a potential candidate. Note the approximate volume of solvent used.

• Cooling: Allow the clear, hot solutions to cool slowly to room temperature, then place them in an ice bath.

• Observation: The ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at boiling, and which produces high-quality crystals upon cooling.

• Two-Solvent System: If no single solvent is ideal, try a two-solvent system. Dissolve the compound in a minimal amount of a "good" solvent (in which it is very soluble, e.g., Methanol or DCM) at an elevated temperature. Then, add a "poor" or "anti-solvent" (in which it is insoluble, e.g., Hexanes, Diethyl Ether, or Water) dropwise until persistent cloudiness appears. Add a few more drops of the good solvent to clarify and then cool slowly.

Q: My recrystallization isn't working; the compound "oils out" or I get very poor recovery. What's wrong?

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the melting point of the solute (or a solute-solvent eutectic). Poor recovery usually means the compound is too soluble in the chosen solvent even at low temperatures.

Troubleshooting Table: Recrystallization Issues

Issue	Probable Cause(s)	Solution(s)
Oiling Out	1. The boiling point of the solvent is too high. 2. The solution is cooling too rapidly. 3. Significant impurities are present, causing melting point depression.	1. Switch to a lower-boiling solvent. 2. Slow down the cooling rate; use an insulated container. 3. Add slightly more solvent to the hot mixture before cooling. 4. If impurities are the cause, an initial pass through a silica plug may be necessary.
No Crystals Form	1. The solution is not sufficiently saturated. 2. The compound is too soluble in the solvent.	1. Boil off some of the solvent to increase concentration and re-cool. 2. Scratch the inside of the flask with a glass rod to create nucleation sites. 3. Add a "seed crystal" from a previous batch. 4. Switch to a solvent in which the compound is less soluble or use an anti-solvent.
Poor Recovery	1. The compound has high solubility in the mother liquor, even when cold. 2. Premature crystallization occurred during hot filtration.	1. Ensure the final crystallization mixture is thoroughly chilled (ice bath or freezer). 2. Minimize the volume of cold solvent used to wash the filtered crystals. 3. For hot filtrations, use a pre-heated funnel and flask and a minimal excess of solvent to prevent crystallization in the funnel.

2.2 Flash Column Chromatography

This is the workhorse technique for purification when recrystallization is ineffective or when impurities are structurally very similar to the product.

Q: How do I select an appropriate mobile phase for purifying 2-Fluoropyridine-4-carboxamide on silica gel?

A: The key is to run analytical Thin Layer Chromatography (TLC) first. Your target molecule is quite polar.

Rationale: Silica gel is a polar, acidic stationary phase. Your compound will interact via hydrogen bonding (carboxamide) and polar interactions (pyridine N, C-F bond). To move it up the plate, you'll need a sufficiently polar mobile phase.

Recommended Starting Systems for TLC:

• System 1 (Less Polar): 50-100% Ethyl Acetate in Heptanes/Hexanes.

• System 2 (More Polar): 5-10% Methanol in Dichloromethane (DCM).

Goal: Aim for a retention factor (Rƒ) of 0.25 - 0.35 for your product spot. This Rƒ value generally translates well from TLC to column chromatography, ensuring good separation without requiring excessively large solvent volumes.

Q: My compound streaks badly on the TLC plate. How can I get sharp, well-defined spots?

A: This is a classic problem when running basic compounds like pyridines on acidic silica gel. The basic nitrogen atom interacts very strongly with the acidic silanol groups (Si-OH) on the silica surface, causing tailing.

The Solution: Add a small amount of a competitive base to your mobile phase.

• Add 0.5 - 1% triethylamine (NEt₃) or ammonia (as a 7N solution in methanol) to your eluent.

• Mechanism: The added amine base will preferentially bind to the acidic sites on the silica, effectively "masking" them. This allows your pyridine compound to travel through the column interacting primarily based on polarity, resulting in sharper bands and improved separation.

Q: I can't separate my product from a close-running impurity. What are my options?

A: This is a common challenge, especially with byproducts that have similar polarity. Some isomeric impurities of fluoropyridines can be notoriously difficult to separate using standard silica gel chromatography.[2]

Advanced Troubleshooting Steps:

• Optimize the Mobile Phase: Switch to a solvent system with different selectivities. For example, if you are using an EtOAc/Heptane system, try a DCM/MeOH system. The different hydrogen bonding and dipole characteristics of the solvents can alter the relative retention of the compounds.

• Change the Stationary Phase: If optimizing the mobile phase fails, consider a different stationary phase.

  • Alumina (Basic or Neutral): Can be excellent for basic compounds, as it eliminates the acidic interactions causing streaking.

  • C18 (Reverse-Phase): Separates based on hydrophobicity. Your polar compound would elute early with a polar mobile phase like Water/Acetonitrile or Water/Methanol. This is often used in preparative HPLC for challenging separations.[3][4]

• High-Performance Liquid Chromatography (HPLC): For very difficult separations or for achieving very high purity (>99%), preparative HPLC is the method of choice.[3][4]

Part 3: Purity Assessment

Q: How do I definitively confirm the purity of my final product?

A: A single technique is rarely sufficient. A combination of methods provides the most trustworthy assessment.

• ¹H NMR Spectroscopy: This is the primary tool for structural confirmation and purity assessment. Integrating the peaks corresponding to your product against those of any visible impurities can give a good estimate of molar purity. Check for residual solvents (e.g., EtOAc, DCM, Heptane).

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is highly sensitive for detecting trace impurities. An LC trace (typically UV) will show the number of components, while the MS will provide their mass, helping to identify them as starting material, byproducts, or other contaminants. Be aware that different compounds can have different UV responses.

• Melting Point: A sharp melting point that is consistent with literature values (if available) is a strong indicator of high purity. Impurities will typically broaden the melting range and depress the melting point. The related 2-Fluoro-4-pyridinecarboxylic acid decomposes at 200 °C, suggesting the carboxamide will also have a high melting point.

References

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. Available at: [Link]

• Campeau, L., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Campeau, L., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. NIH National Center for Biotechnology Information. Available at: [Link]

• CN112552233A - Synthetic method of 2-amino-4-fluoropyridine. Google Patents.
• CN102898358A - Preparation method of fluoropyridine compounds. Google Patents.

• Abou-Gharbia, M., et al. (2021). Synthesis and Preliminary Evaluations of [18F]fluorinated Pyridine-2-carboxamide Derivatives for Targeting PD-L1 in Cancer. PubMed. Available at: [Link]

• 2-Fluoropyridine. PubChem. Available at: [Link]

• Sample Preparation for Simultaneous Determination of Organic Compounds by Chromatography. Preprints.org. Available at: [Link]

Sources

• 1. CN112552233A - Synthetic method of 2-amino-4-fluoropyridine - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Preliminary Evaluations of [18F]fluorinated Pyridine-2- carboxamide Derivatives for Targeting PD-L1 in Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Fluoropyridine-4-carboxamide

Welcome to the technical support guide for the synthesis of 2-Fluoropyridine-4-carboxamide. This document is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this synthesis. Our goal is to move beyond simple protocols and provide a deeper understanding of the reaction mechanisms, potential side reactions, and logical troubleshooting strategies to empower you to optimize your experimental outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered during the synthesis of 2-Fluoropyridine-4-carboxamide.

Q1: What is the most prevalent and industrially relevant synthetic route to 2-Fluoropyridine-4-carboxamide?

The most common and scalable pathway involves the controlled partial hydrolysis of 2-fluoro-4-cyanopyridine. This precursor is typically accessible and the hydrolysis, while requiring careful control, is an efficient transformation. An alternative, though less common, route is the direct amidation of 2-fluoropyridine-4-carboxylic acid.

Q2: I've run the hydrolysis of 2-fluoro-4-cyanopyridine, but my yield is low and I have two major impurities. What are they likely to be?

The two most ubiquitous side products in this reaction are:

• 2-Fluoropyridine-4-carboxylic acid : This results from over-hydrolysis, where the desired amide product is further hydrolyzed under the reaction conditions.

• 2-Hydroxypyridine-4-carboxamide : This is formed via a Nucleophilic Aromatic Substitution (SNAr) reaction, where the fluoride at the C2 position is displaced by a hydroxide ion or water molecule. The C2 position on the pyridine ring is highly activated and susceptible to this type of substitution.[1][2]

Q3: Why is the C2-fluorine so susceptible to substitution? Shouldn't a C-F bond be strong?

While the carbon-fluorine bond is inherently strong, its stability in this context is governed by the electronics of the pyridine ring. The electron-withdrawing nature of the ring nitrogen makes the C2 and C4 positions electron-deficient and thus prime targets for nucleophilic attack. The reaction proceeds through a stabilized intermediate (a Meisenheimer complex), and fluoride is an excellent leaving group in SNAr reactions. The reaction of 2-fluoropyridine with sodium ethoxide, for instance, is reported to be 320 times faster than that of 2-chloropyridine, highlighting the high reactivity of the C2-fluorine.[1][2]

Q4: My purification by column chromatography is difficult, with the product and a key impurity co-eluting. What strategy do you recommend?

This is a common issue, particularly with the 2-fluoropyridine-4-carboxylic acid impurity. A highly effective alternative is to use an acid-base extraction during the work-up. By dissolving the crude mixture in an organic solvent (e.g., ethyl acetate) and washing with a mild aqueous base (like sodium bicarbonate), the acidic impurity will be deprotonated and move into the aqueous layer as its carboxylate salt, while the neutral amide product remains in the organic phase. This dramatically simplifies the final purification.

Section 2: Troubleshooting Guide: The Nitrile Hydrolysis Pathway

This section provides a detailed analysis of common problems, their root causes, and validated solutions for the synthesis starting from 2-fluoro-4-cyanopyridine.

Problem 1: Excessive Formation of 2-Fluoropyridine-4-carboxylic Acid (Over-hydrolysis)

• Symptom: Analytical data (LC-MS, ¹H NMR) shows a significant amount of a byproduct with a molecular weight of 141.03 g/mol . The crude product may have an acidic pH.

• Causality: The primary amide is an intermediate in the hydrolysis of a nitrile to a carboxylic acid. If reaction conditions (temperature, time, or concentration of acid/base) are too harsh or prolonged, the reaction does not stop at the amide stage.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for over-hydrolysis.

• Recommended Protocol (Controlled Basic Hydrolysis):

  • To a solution of 2-fluoro-4-cyanopyridine (1.0 eq) in DMSO, add 30% hydrogen peroxide (3.0 eq).

  • Add powdered potassium carbonate (0.2 eq) portion-wise, maintaining the internal temperature below 40°C.

  • Stir at room temperature for 2-4 hours, monitoring by LC-MS.

  • Upon completion, quench the reaction by adding to cold water.

  • Extract the product with ethyl acetate, wash with brine, dry over sodium sulfate, and concentrate in vacuo.

Problem 2: Formation of 2-Hydroxypyridine-4-carboxamide (SNAr Side Reaction)

• Symptom: A byproduct with a molecular weight of 138.12 g/mol is observed, corresponding to the displacement of fluorine (-F, 19 Da) with a hydroxyl group (-OH, 17 Da).

• Causality: As previously discussed, the C2 position is highly electrophilic. In basic hydrolysis, the hydroxide ion (OH⁻) is a potent nucleophile that can directly attack this position, displacing the fluoride ion. This side reaction is accelerated at higher temperatures.

• Mechanistic Insight:

  Caption: SNAr mechanism for hydroxy-byproduct formation.

• Preventative Strategies:

  • Avoid Strong Aqueous Base: The primary driver for this side reaction is the hydroxide ion. Using non-nucleophilic bases or reaction conditions that do not generate high concentrations of OH⁻ is critical.

  • Temperature Control: Keep the reaction temperature as low as possible (ideally ≤ 40°C) to disfavor the SNAr pathway, which typically has a higher activation energy than the desired hydrolysis.

  • Consider Acid-Catalyzed Hydrolysis: While acid can also promote over-hydrolysis, it avoids the presence of strong nucleophiles. A common method is heating the nitrile in concentrated sulfuric acid at a carefully controlled temperature, followed by quenching in ice water.

  Method	Key Reagent	Typical Temp.	Risk of SNAr	Risk of Over-hydrolysis
  Strong Base	2M NaOH (aq)	80-100°C	High	High
  Peroxide/Base	H₂O₂ / K₂CO₃	25-40°C	Low	Moderate
  Strong Acid	98% H₂SO₄	60-80°C	Low	High (if not controlled)
  Enzymatic	Nitrilase	25-37°C	Very Low	Very Low

  Table 1: Comparison of hydrolysis methods and associated risks.

Section 3: Alternative Pathway & Purification

Amidation of 2-Fluoropyridine-4-carboxylic Acid

For cases where the nitrile precursor is unavailable or problematic, direct amidation of the corresponding carboxylic acid is a viable alternative.

• Common Challenge: Inefficient amide bond formation leading to low yields.

• Causality: Direct condensation of a carboxylic acid and ammonia is a high-temperature equilibrium process that removes water. Modern synthesis relies on activating agents to convert the carboxylic acid's hydroxyl group into a better leaving group.

• Recommended Protocol (SOCl₂ Activation):

  • Suspend 2-fluoropyridine-4-carboxylic acid (1.0 eq) in toluene.

  • Add thionyl chloride (SOCl₂, 1.2 eq) and a catalytic amount of DMF (1 drop).

  • Heat the mixture to 70-80°C for 2-3 hours until gas evolution ceases and a clear solution is formed. This generates the acyl chloride in situ.

  • Cool the reaction to room temperature and concentrate in vacuo to remove excess SOCl₂.

  • Dissolve the crude acyl chloride in a non-protic solvent like THF and cool to 0°C.

  • Bubble ammonia gas through the solution or add a solution of ammonia in dioxane/methanol slowly.

  • Stir for 1 hour, then allow to warm to room temperature.

  • Quench with water and extract the product with an organic solvent.

Advanced Purification Strategy: Acid-Base Extraction

This technique is invaluable for removing the primary acidic and basic impurities before final purification.

Caption: Workflow for purification via acid-base extraction.

References

• Singaram, B., et al. (2020). Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. Available at: [Link]

• Hartwig, J. F., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Google Patents. (2021). CN112552233A - Synthetic method of 2-amino-4-fluoropyridine.

• National Center for Biotechnology Information. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PubMed Central. Available at: [Link]

• Tang, P., et al. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Chemistry Central Journal. Available at: [Link]

• Reddy, K. L., et al. (2007). Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Organic Syntheses. Available at: [Link]

Sources

• 1. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Synthesis of 2-Fluoropyridine-4-carboxamide

Welcome to the technical support resource for the synthesis of 2-Fluoropyridine-4-carboxamide. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and improve yields in this critical synthesis. We will explore the most common synthetic routes, delve into the causality behind experimental challenges, and provide field-proven protocols to enhance your success.

Introduction

2-Fluoropyridine-4-carboxamide is a valuable building block in medicinal chemistry and materials science. The presence of the fluorine atom at the 2-position significantly influences the electronic properties of the pyridine ring, making it susceptible to nucleophilic aromatic substitution (SNAr), while the carboxamide at the 4-position offers a versatile handle for further functionalization.[1][2] However, achieving high yields can be challenging due to competing side reactions and purification difficulties. This guide provides in-depth troubleshooting for the two primary synthetic pathways.

Route 1: Amidation of 2-Fluoropyridine-4-carboxylic Acid

This is the most direct route, involving the coupling of 2-Fluoropyridine-4-carboxylic acid with an ammonia source. The primary challenge lies in the efficient activation of the carboxylic acid to facilitate the reaction with ammonia, which is a relatively weak nucleophile.

Troubleshooting Guide & FAQs

Question 1: My reaction shows low conversion, and I'm recovering a significant amount of the starting carboxylic acid. What's going wrong?

Answer: This is a classic indication of inefficient carboxylic acid activation. For an amide bond to form, the hydroxyl group of the carboxylic acid must be converted into a better leaving group.[3] Simply mixing the acid with ammonia will result in an acid-base reaction, forming the unreactive ammonium carboxylate salt.

Causality & Solution: The issue is the poor leaving group ability of OH-. You need to activate the carbonyl carbon to make it more electrophilic. This is achieved using a coupling agent.

Recommended Actions:

• Activate the Carboxylic Acid: The most common method is to convert the carboxylic acid into a more reactive intermediate in situ.

  • Acyl Chloride/Chloroformate Method: This is a robust and cost-effective approach. Reacting the carboxylic acid with an agent like thionyl chloride (SOCl₂) or a chloroformate (e.g., ethyl chloroformate) in the presence of a non-nucleophilic base creates a highly reactive mixed anhydride or acyl chloride.[4]

  • Peptide Coupling Reagents: Reagents like DCC (N,N'-dicyclohexylcarbodiimide), EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), or HATU are designed for amide bond formation under mild conditions.[5] They work by forming a highly reactive activated ester intermediate.

• Control Stoichiometry and Addition Order:

  • The reaction between an acyl chloride and ammonia is very fast. The byproduct, HCl, will react with any available base, including the ammonia nucleophile, effectively quenching it.[6][7] To circumvent this, use at least two equivalents of your ammonia source or one equivalent of ammonia and one equivalent of a non-nucleophilic base like triethylamine (TEA) or pyridine to scavenge the acid byproduct.[8]

  • Correct Order of Addition: First, activate the carboxylic acid with the coupling agent. Then, slowly add this activated mixture to a cooled solution of the ammonia source.

Experimental Protocol: High-Yield Amidation via Mixed Anhydride

• Dissolve 2-Fluoropyridine-4-carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, DCM) under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Add a non-nucleophilic base such as triethylamine (TEA) (1.1 eq).

• Slowly add ethyl chloroformate (1.1 eq) dropwise, maintaining the temperature at 0 °C. Stir for 30-60 minutes to form the mixed anhydride.

• In a separate flask, prepare a solution of your ammonia source (e.g., aqueous ammonia (2.0 eq) or ammonium chloride with an additional equivalent of base) in the same solvent.

• Slowly add the activated acid mixture from the first flask to the ammonia solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Work up the reaction by quenching with water and extracting the product with an organic solvent like ethyl acetate.

Question 2: My yield is still low, and I'm seeing a significant byproduct that I can't identify.

Answer: A common and often overlooked side reaction is the nucleophilic substitution of the fluorine atom. While the carboxamide group is deactivating, the pyridine nitrogen makes the 2-position electron-deficient and thus susceptible to attack, especially if excess amine or harsh conditions are used.

Causality & Solution: The nucleophile (ammonia or the amine base) can attack the C2 carbon, displacing the fluoride. This is a classic SNAr reaction, which is known to be faster for 2-fluoropyridines than for their chloro-analogues.[1][2]

Recommended Actions:

• Temperature Control: Keep the reaction temperature low (0 °C to room temperature). Avoid excessive heating, which can accelerate the unwanted SNAr side reaction.

• Minimize Excess Nucleophile: Use the minimum necessary excess of the ammonia source. While a slight excess is needed to drive the reaction and neutralize acid, a large excess increases the probability of the side reaction.

• Choice of Base: If using a tertiary amine base like TEA, ensure it is non-nucleophilic and sterically hindered enough to disfavor attack at the C2 position.

Data Summary: Comparison of Coupling Agents

Coupling Agent	Typical Conditions	Pros	Cons
SOCl₂ / Oxalyl Chloride	DCM or Toluene, 0 °C to RT	High reactivity, inexpensive	Generates HCl, requires careful handling
Ethyl Chloroformate	THF, 0 °C, with TEA	Good reactivity, clean reaction	Can form urethane byproducts
EDC / DCC	DCM or DMF, RT	Mild conditions, high yield	Byproduct removal can be difficult (DCU)
HATU / HOBt	DMF or NMP, RT	Very efficient, low epimerization	Expensive

Troubleshooting Workflow: Low Yield in Amidation

Caption: Decision tree for troubleshooting low yield in the amidation of 2-Fluoropyridine-4-carboxylic acid.

Route 2: Partial Hydrolysis of 2-Fluoropyridine-4-carbonitrile

This route can be effective if the starting nitrile is readily available. The key challenge is stopping the hydrolysis at the amide stage, as the reaction can easily proceed to the carboxylic acid, especially under harsh conditions.[9][10]

Troubleshooting Guide & FAQs

Question 1: My main product is 2-Fluoropyridine-4-carboxylic acid, not the desired amide. How can I prevent over-hydrolysis?

Answer: This is the most common failure mode for this route. Both acid- and base-catalyzed hydrolysis can proceed all the way to the carboxylic acid if the reaction is not carefully controlled.[11][12]

Causality & Solution: The amide is an intermediate in the hydrolysis of a nitrile to a carboxylic acid. To isolate the amide, you must use conditions that favor its formation and are slow to hydrolyze it further.

Recommended Actions:

• Use Milder Reagents: Avoid strong acids (like concentrated HCl or H₂SO₄) and strong bases (like high concentrations of NaOH) with prolonged heating. These conditions are designed to push the reaction to the carboxylic acid.

• Controlled Acidic Hydrolysis: Using a reagent like polyphosphoric acid (PPA) or a mixture of sulfuric acid in acetic acid at controlled temperatures can often favor the formation of the amide.

• Controlled Basic Hydrolysis: A common method involves using hydrogen peroxide in the presence of a base like NaOH or K₂CO₃ at low to moderate temperatures. The hydroperoxide anion is a more selective nucleophile for this transformation.

• Strict Monitoring: This reaction must be carefully monitored by TLC or LC-MS. As soon as a significant amount of the desired amide has formed and before a large amount of the carboxylic acid appears, the reaction should be quenched.

Experimental Protocol: Controlled Basic Hydrolysis with H₂O₂

• Dissolve 2-Fluoropyridine-4-carbonitrile (1.0 eq) in a suitable solvent like DMSO or ethanol.

• Add a base, such as K₂CO₃ (1.5 eq).

• Cool the mixture to a controlled temperature (e.g., 30-40 °C).

• Add 30% hydrogen peroxide (H₂O₂) (2.0-3.0 eq) dropwise. An exotherm may be observed, so careful addition is critical.

• Stir at this temperature and monitor the reaction progress every 15-30 minutes.

• Once the starting material is consumed and the amide is the major product, quench the reaction by pouring it into cold water.

• The product may precipitate upon quenching. If not, extract with an appropriate organic solvent.

Question 2: The reaction is very slow or stalls completely under mild conditions.

Answer: The nitrile group is relatively stable, and some activation is required for the hydrolysis to begin.[13] If conditions are too mild, the rate of reaction will be impractically slow.

Causality & Solution: There is a fine balance between conditions mild enough to prevent over-hydrolysis and harsh enough to initiate the reaction.

Recommended Actions:

• Slightly Increase Temperature: Gradually increase the reaction temperature in 5-10 °C increments.

• Solvent Choice: Ensure your solvent can fully dissolve the starting material and reagents. A co-solvent system might be necessary.

• Phase Transfer Catalyst: In biphasic systems (e.g., organic solvent and aqueous base), a phase transfer catalyst like tetrabutylammonium bromide (TBAB) can significantly increase the reaction rate by transporting the hydroxide or hydroperoxide nucleophile into the organic phase.

Reaction Pathway: Nitrile Hydrolysis

Caption: Synthetic pathway for nitrile hydrolysis, highlighting the desired amide and the over-hydrolysis byproduct.

General Purification Troubleshooting

Issue: The product is water-soluble, leading to poor extraction yields.

• Solution: 2-Fluoropyridine-4-carboxamide has moderate polarity and some water solubility. To improve extraction, saturate the aqueous layer with NaCl (brine) before extracting. For very problematic cases, a continuous liquid-liquid extractor can be highly effective.

Issue: The product is difficult to separate from starting material or byproducts by column chromatography.

• Solution: Optimize your solvent system. A gradient elution might be necessary. Consider using a different stationary phase (e.g., alumina instead of silica gel) if co-elution is a persistent problem. Recrystallization from a suitable solvent system (e.g., methanol, ethyl acetate/heptane) can be an excellent final purification step to yield high-purity material.[4]

References

• Krchnak, V. (2015). Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. Available at: [Link]

• Groves, J. T., & Lee, J. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Groves, J. T., & Lee, J. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC - NIH. Available at: [Link]

• CN112552233A - Synthetic method of 2-amino-4-fluoropyridine. Google Patents.
• CN102898358A - Preparation method of fluoropyridine compounds. Google Patents.

• Synthesis and Preliminary Evaluations of [18F]fluorinated Pyridine-2-carboxamide Derivatives for Targeting PD-L1 in Cancer. (2022). PubMed. Available at: [Link]

• Making Carboxylic Acids by the Hydrolysis of Nitriles. (2023). Chemistry LibreTexts. Available at: [Link]

• Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride. (2021). Chemical Communications (RSC Publishing). Available at: [Link]

• Clark, J. (n.d.). Hydrolysis of nitriles. Chemguide. Available at: [Link]

• Stanovnik, B., & Svete, J. (2001). A Simple Synthetic Route to Methyl 3-Fluoropyridine-4-carboxylate by Nucleophilic Aromatic Substitution. MDPI. Available at: [Link]

• Preparation of Carboxylic Acids: Hydrolysis of Nitriles. (n.d.). Moodle. Available at: [Link]

• Amide formation from carboxylic acid derivatives. (2023). Khan Academy - YouTube. Available at: [Link]

• Hydrolysis of nitriles. (n.d.). Lumen Learning. Available at: [Link]

• Hydrolysis of Nitriles Explained! (Basic and Acidic Conditions). (2024). YouTube. Available at: [Link]

• Amide Formation from Carboxylic Acids. (2014). YouTube. Available at: [Link]

• Singh, S., et al. (2020). Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. PMC - NIH. Available at: [Link]

• Amide formation from carboxylic acid derivatives. (n.d.). Khan Academy. Available at: [Link]

• Forming amides from a carboxylic acid and its derivatives. (n.d.). Khan Academy. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deoxyfluorinated amidation and esterification of carboxylic acid by pyridinesulfonyl fluoride - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. CN112552233A - Synthetic method of 2-amino-4-fluoropyridine - Google Patents [patents.google.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Khan Academy [khanacademy.org]
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• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Preparation of Carboxylic Acids: Hydrolysis of Nitriles [moodle.tau.ac.il]
• 13. 21.5. Hydrolysis of nitriles | Organic Chemistry II [courses.lumenlearning.com]

Technical Support Center: Overcoming Low Reactivity of Amines in Coupling with 2-Fluoropyridine-4-carboxylic Acid

Welcome to the technical support center for amide coupling reactions. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the low reactivity of amines in coupling with 2-fluoropyridine-4-carboxylic acid. Here, we provide in-depth troubleshooting advice, field-proven protocols, and a mechanistic understanding to help you navigate these difficult couplings and achieve optimal results in your synthesis projects.

Introduction: The Challenge of Coupling with Electron-Deficient Systems

The amide bond is a cornerstone of medicinal chemistry, found in a vast array of pharmaceutical products.[1] While numerous methods for amide bond formation exist, the coupling of poorly reactive (electron-deficient or sterically hindered) amines with electron-deficient carboxylic acids like 2-fluoropyridine-4-carboxylic acid presents a significant synthetic hurdle. The electron-withdrawing nature of the pyridine ring, further accentuated by the fluorine atom, deactivates the carboxylic acid, making it less susceptible to nucleophilic attack by an already unreactive amine. This often leads to sluggish reactions, low yields, and the formation of unwanted side products.[2]

This guide provides a systematic approach to overcoming these challenges, focusing on the rational selection of coupling agents, optimization of reaction conditions, and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: Why is my amine showing low reactivity towards 2-fluoropyridine-4-carboxylic acid?

A: The low reactivity stems from a combination of electronic and steric factors.

• Electronic Effects: 2-Fluoropyridine-4-carboxylic acid is an electron-deficient heterocycle. The electronegative fluorine atom and the pyridine nitrogen withdraw electron density from the carboxylic acid group, making the carbonyl carbon less electrophilic and thus less reactive towards nucleophilic attack. If your amine is also electron-deficient (e.g., an aniline with electron-withdrawing substituents) or sterically hindered, its lone pair of electrons is less available for reaction, further slowing down the coupling.[2][3]

• Steric Hindrance: Bulky substituents on either the amine or near the carboxylic acid group can physically block the approach of the reacting partners, increasing the activation energy of the reaction.[3][4]

Q2: My standard EDC/HOBt coupling is failing. What should I try next?

A: While EDC/HOBt is a reliable workhorse for many amide couplings, it often falls short with challenging substrates.[2] For difficult couplings involving electron-deficient partners, more potent activating agents are required. We recommend exploring uronium/aminium or phosphonium-based coupling reagents.

• Uronium/Aminium Reagents (e.g., HATU, HBTU, HCTU): These reagents react with the carboxylic acid to form highly reactive OAt/OBt active esters. HATU is particularly effective due to the formation of a 7-aza-hydroxybenzotriazole (HOAt) ester, which is more reactive than the corresponding HOBt ester. The pyridine nitrogen in HOAt can also provide anchimeric assistance, further accelerating the reaction.

• Phosphonium Reagents (e.g., PyBOP, PyAOP): These reagents also generate highly reactive esters and are known for producing cleaner reactions with fewer side products compared to some uronium reagents.[4] PyBOP, for instance, has been shown to give high yields and clean conversions in difficult coupling reactions.[4]

Q3: What is the optimal order of addition when using a coupling agent like HATU?

A: The generally accepted best practice is to "pre-activate" the carboxylic acid. This involves dissolving the 2-fluoropyridine-4-carboxylic acid, the coupling reagent (e.g., HATU), and a non-nucleophilic base (like DIPEA or triethylamine) in an appropriate solvent (e.g., DMF, DCM) and stirring for several minutes before adding the amine.[5] This allows for the formation of the highly reactive active ester intermediate, minimizing potential side reactions where the amine might react directly with the coupling reagent.[5]

Q4: Can the fluorine atom on the pyridine ring cause any side reactions?

A: Yes, the fluorine at the 2-position of the pyridine ring is susceptible to nucleophilic aromatic substitution (SNA_r_).[6] While amide bond formation is generally faster, under certain conditions (e.g., high temperatures, strong bases, or with highly nucleophilic amines), the amine can displace the fluoride ion. It's crucial to monitor your reaction for the formation of any such byproducts, for instance by LC-MS. The rate of SNA_r_ on 2-fluoropyridines is significantly faster than on their 2-chloro counterparts, which can be an advantage in other synthetic contexts but a potential pitfall here.[6]

Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the coupling of low-reactivity amines with 2-fluoropyridine-4-carboxylic acid.

Problem	Probable Cause(s)	Recommended Solution(s)
Low to No Product Formation	1. Insufficient activation of the carboxylic acid. 2. Low nucleophilicity of the amine. 3. Steric hindrance. 4. Inadequate reaction conditions (time, temperature, solvent).	1. Switch to a more powerful coupling reagent. Move from carbodiimides (EDC, DCC) to uronium/aminium (HATU, HCTU) or phosphonium (PyBOP, PyAOP) reagents.[7] For extremely challenging cases, consider converting the carboxylic acid to an acyl fluoride using reagents like TFFH.[3][8] 2. Optimize the base. Use a non-nucleophilic hindered base like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA). For some systems, a stronger, non-nucleophilic base like DBU might be beneficial, but use with caution to avoid side reactions. 3. Increase reaction temperature. Gentle heating (e.g., 40-60 °C) can often overcome the activation energy barrier. Microwave-assisted synthesis can also be highly effective for driving difficult couplings to completion.[3] 4. Increase reaction time. Monitor the reaction by TLC or LC-MS and allow it to proceed for longer periods (e.g., 12-24 hours).[3] 5. Choose an appropriate solvent. DMF is a common choice due to its high polarity and ability to dissolve most reactants. NMP can be a superior alternative for poorly soluble substrates.[9]
Formation of Side Products	1. Guanidinylation of the amine: This can occur when using uronium-based coupling reagents like HBTU or HATU, where the amine attacks the coupling reagent itself. 2. Nucleophilic Aromatic Substitution (SNA_r): The amine displaces the 2-fluoro substituent on the pyridine ring.[6] 3. Racemization: If your amine or carboxylic acid has a chiral center, harsh conditions can lead to loss of stereochemical integrity.	1. Optimize the order of addition. Always pre-activate the carboxylic acid with the coupling reagent and base before adding the amine.[5] Using a phosphonium-based reagent like PyBOP can also circumvent this issue as they do not guanidinylate amines.[8] 2. Maintain moderate reaction temperatures. Avoid excessive heating, which can favor the SNA_r_ pathway. If SNA_r_ is a persistent issue, consider using a less activated pyridine derivative if your synthetic route allows. 3. Use racemization-suppressing additives. While HOBt and HOAt (generated from HBTU and HATU, respectively) inherently suppress racemization, ensure you are using an appropriate base. Highly basic conditions can increase racemization.
Poor Solubility of Reactants or Products	1. The inherent physical properties of the starting materials or the newly formed amide.	1. Solvent screening. Test a range of solvents or solvent mixtures. DMF, NMP, DMSO, or mixtures with DCM or THF can be effective. 2. Increase the reaction volume. A more dilute reaction can sometimes keep all components in solution. 3. Gentle heating. This can improve solubility, but monitor for side product formation.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical decision-making process for troubleshooting these challenging coupling reactions.

Caption: A decision tree for troubleshooting difficult amide couplings.

Recommended Experimental Protocol: HATU-Mediated Coupling

This protocol provides a robust starting point for the coupling of a low-reactivity amine with 2-fluoropyridine-4-carboxylic acid.

Materials:

• 2-Fluoropyridine-4-carboxylic acid (1.0 eq)

• Amine (1.0-1.2 eq)

• HATU (1.1-1.3 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add 2-fluoropyridine-4-carboxylic acid (1.0 eq) and anhydrous DMF.

• Add HATU (1.1-1.3 eq) to the solution and stir for 2-3 minutes.

• Add DIPEA (2.0-3.0 eq) to the reaction mixture and stir for 10-15 minutes at room temperature to pre-activate the carboxylic acid. The solution may change color.

• In a separate vial, dissolve the amine (1.0-1.2 eq) in a minimal amount of anhydrous DMF.

• Add the amine solution dropwise to the pre-activated carboxylic acid mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• If the reaction is sluggish after 2-4 hours, consider gentle heating to 40-50 °C.

• Upon completion, quench the reaction with water or a saturated aqueous solution of NH₄Cl.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, DCM).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography or preparative HPLC.

Mechanistic Rationale

The diagram below outlines the activation of the carboxylic acid by HATU, a critical step for overcoming the inherent low reactivity of the substrates.

Caption: Mechanism of HATU-mediated carboxylic acid activation.

Conclusion

Successfully coupling poorly reactive amines with 2-fluoropyridine-4-carboxylic acid requires a departure from standard amidation protocols. By understanding the underlying electronic and steric challenges, researchers can make informed decisions about the selection of powerful coupling reagents like HATU or PyBOP, and systematically optimize reaction conditions. This guide provides the necessary framework and practical advice to troubleshoot and overcome these synthetic obstacles, enabling the efficient synthesis of target molecules for research and drug development.

References

• Campeau, L. C., et al. (2014). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. [Link]

• Aapptec Peptides. Coupling Reagents. [Link]

• Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Growing Science. [Link]

• Prakash, G. K. S., et al. (2021). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]

• Novak, M. S., & Wexler, J. R. (2013). Linker design for the modular assembly of multifunctional and targeted platinum(II)-containing anticancer agents. NIH. [Link]

• Nilsson, M., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]

• Farrell, N. P., et al. (2012). Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents. PMC. [Link]

• Reddit. (2022). HATU coupling - what's the best order? r/Chempros. [Link]

Sources

• 1. growingscience.com [growingscience.com]
• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 4. Linker design for the modular assembly of multifunctional and targeted platinum(II)-containing anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. peptide.com [peptide.com]
• 8. bachem.com [bachem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Removal of coupling reagent byproducts from 2-Fluoropyridine-4-carboxamide

Welcome to the Technical Support Center dedicated to the successful purification of 2-Fluoropyridine-4-carboxamide from amide coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to navigate the common challenges associated with removing coupling reagent byproducts.

Introduction: The Challenge of Purity

The synthesis of 2-Fluoropyridine-4-carboxamide via amide coupling is a cornerstone reaction in medicinal chemistry and materials science. The fluorine substituent enhances the molecule's stability and biological activity, making it a valuable building block. However, the very reagents that facilitate this crucial bond formation are often the source of frustrating impurities. This guide provides a systematic approach to tackling these purification challenges, ensuring you obtain your target compound with the desired purity.

Understanding the Culprits: Common Coupling Reagents and Their Byproducts

The first step in effective troubleshooting is understanding the nature of the impurities. Below is a summary of common coupling reagents and the byproducts they generate.

Coupling Reagent	Common Byproducts	Key Characteristics of Byproducts
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)	1-Ethyl-3-(3-dimethylaminopropyl)urea	Water-soluble, facilitating removal by aqueous extraction.
DCC (N,N'-Dicyclohexylcarbodiimide)	Dicyclohexylurea (DCU)	Sparingly soluble in many organic solvents, often precipitates from the reaction mixture.
HATU / HBTU	1,1,3,3-Tetramethylurea (TMU)	Highly polar and miscible with water and many organic solvents.
Additives (HOBt/HOAt)	Unreacted HOBt/HOAt	Can often be removed with a basic wash.

Troubleshooting Guide: A Problem-Solving Approach

This section addresses specific issues you might encounter during the purification of 2-Fluoropyridine-4-carboxamide.

Scenario 1: Persistent Impurity After EDC Coupling and Aqueous Work-up

Problem: You've performed an EDC coupling, followed by a standard aqueous work-up, but your NMR or LC-MS analysis still shows the presence of the EDC-derived urea byproduct.

Potential Causes & Solutions:

• Insufficient Acidic Wash: The urea byproduct of EDC is most soluble in acidic aqueous solutions. A neutral water wash may not be sufficient for its complete removal.

  • Solution: Incorporate a dilute acid wash (e.g., 0.1 M HCl) into your work-up protocol. This will protonate the urea byproduct, significantly increasing its solubility in the aqueous phase. Perform the acidic wash 2-3 times.

• Product Partially Water-Soluble: 2-Fluoropyridine-4-carboxamide, being a polar molecule, may have some solubility in the aqueous layer, leading to product loss during extraction.

  • Solution: After the aqueous washes, back-extract the combined aqueous layers with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) to recover any dissolved product.

• Emulsion Formation: Vigorous shaking during extraction can lead to the formation of an emulsion, trapping the urea byproduct in the organic layer.

  • Solution: If an emulsion forms, add brine (saturated aqueous NaCl) to help break it. Gentle inversion of the separatory funnel is often sufficient for extraction and can prevent emulsion formation.

Scenario 2: White Precipitate of DCU is Difficult to Remove After DCC Coupling

Problem: You've used DCC as your coupling reagent, and now you have a significant amount of dicyclohexylurea (DCU) co-precipitating with your product or proving difficult to filter.

Potential Causes & Solutions:

• Sub-optimal Solvent Choice for Filtration: DCU's solubility varies between organic solvents.

  • Solution: After the reaction is complete, cool the reaction mixture in an ice bath to maximize the precipitation of DCU. Filter the cold mixture. If DCU remains in the filtrate, concentrate the solution and triturate the residue with a solvent in which DCU has low solubility, such as diethyl ether or cold acetonitrile.

• Product Trapped in DCU Precipitate: Your desired product might be occluded in the DCU precipitate, leading to low yields.

  • Solution: After filtering the DCU, wash the filter cake with a minimal amount of cold reaction solvent to recover your product.

Scenario 3: Contamination with Tetramethylurea (TMU) from HATU/HBTU Coupling

Problem: After using HATU or HBTU, the highly polar byproduct, tetramethylurea (TMU), is contaminating your final product and is difficult to remove by standard chromatography.

Potential Causes & Solutions:

• High Solubility of TMU: TMU is miscible with a wide range of both polar and non-polar organic solvents, as well as water, making its removal by simple extraction or precipitation challenging.[1][2][3][4]

  • Solution 1: Aqueous Extraction: Since TMU is water-miscible, perform multiple extractions with water or brine. This is most effective if your product has low water solubility.

  • Solution 2: High-Vacuum Evaporation: If your product is not volatile, TMU can sometimes be removed under high vacuum at an elevated temperature. However, be cautious of potential product degradation.

  • Solution 3: Specialized Chromatography: If standard silica gel chromatography is ineffective, consider reverse-phase chromatography where the polar TMU will elute quickly.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose coupling reagent to minimize purification challenges?

A1: For many applications, EDC is a good first choice because its urea byproduct is water-soluble and can typically be removed with a straightforward aqueous work-up.[5] This avoids the filtration issues associated with DCC and the highly soluble byproducts of HATU/HBTU.

Q2: My 2-Fluoropyridine-4-carboxamide is showing signs of degradation during work-up. What should I do?

A2: Fluorinated pyridines can be sensitive to strong acidic or basic conditions. If you suspect degradation, minimize the exposure time to acidic or basic washes. Use milder conditions, such as a saturated aqueous sodium bicarbonate solution instead of a stronger base, and a very dilute acid wash. It is also crucial to ensure the reaction is not heated for extended periods.

Q3: I am struggling to find a suitable solvent for the recrystallization of 2-Fluoropyridine-4-carboxamide. Any suggestions?

A3: Finding the right recrystallization solvent is often an empirical process. For a polar compound like 2-Fluoropyridine-4-carboxamide, start with polar solvents like ethanol, methanol, or isopropanol. If the compound is too soluble in these, a mixed solvent system is a good approach.[6][7] A common strategy is to dissolve the compound in a minimal amount of a "good" hot solvent (e.g., methanol) and then slowly add a "poor" solvent (e.g., diethyl ether or hexanes) until the solution becomes turbid. Then, add a few drops of the "good" solvent to clarify the solution and allow it to cool slowly.

Q4: Are there any tips for the column chromatography of 2-Fluoropyridine-4-carboxamide?

A4: Pyridine-containing compounds can sometimes exhibit peak tailing on silica gel due to interactions with acidic silanol groups. To mitigate this, you can:

• Add a small amount of a basic modifier to your eluent, such as triethylamine (0.1-1%).

• Use a different stationary phase, such as alumina or a C18 reverse-phase column. For fluorinated compounds, specialized fluorous chromatography can also be an option if standard methods fail.[8]

Experimental Protocols

Protocol 1: General Aqueous Work-up for Byproduct Removal

This protocol is a good starting point for the purification of 2-Fluoropyridine-4-carboxamide after using a water-soluble coupling reagent like EDC.

• Quench the Reaction: Once the reaction is complete (monitored by TLC or LC-MS), cool the mixture to room temperature.

• Dilute: Dilute the reaction mixture with a water-immiscible organic solvent such as ethyl acetate or dichloromethane (DCM).

• Acidic Wash: Transfer the mixture to a separatory funnel and wash with 0.1 M HCl (2 x 50 mL for a 100 mL organic phase).

• Neutral Wash: Wash the organic layer with water (1 x 50 mL).

• Basic Wash (Optional): If you used HOBt or HOAt, wash with a saturated aqueous sodium bicarbonate solution (2 x 50 mL).

• Brine Wash: Wash the organic layer with brine (1 x 50 mL) to remove residual water.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Protocol 2: Purification by Recrystallization

• Solvent Screening: In small test tubes, test the solubility of your crude product in various solvents (e.g., ethanol, isopropanol, ethyl acetate, acetonitrile) at room temperature and upon heating. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an appropriately sized flask, add the crude solid and the chosen solvent. Heat the mixture to boiling while stirring until the solid is completely dissolved. Add the minimum amount of hot solvent needed.

• Decolorize (Optional): If the solution is colored, you can add a small amount of activated carbon and heat for a few minutes. Hot filter the solution to remove the carbon.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Once crystals have started to form, you can place the flask in an ice bath to maximize the yield.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Visualizations

Caption: General workflow for the synthesis and purification of 2-Fluoropyridine-4-carboxamide.

Caption: Principle of acid-base extraction for impurity removal.

References

• Wikipedia. (n.d.). Tetramethylurea. Retrieved from [Link]

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• PubChem. (n.d.). 1,1,3,3-Tetramethylurea. Retrieved from [Link]

• Google Patents. (n.d.). CN101981007A - Method for purification of pyridine, and method for production of chlorinated pyridine.

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Lin, G. W., et al. (2019). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Omega, 4(4), 6989–6996.

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• Khanye, S. D., et al. (2019). Discovery of antiplasmodial pyridine carboxamides and thiocarboxamides. Bioorganic & Medicinal Chemistry Letters, 29(1), 126-130.
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• Li, H., et al. (2011). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate.
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Preventing hydrolysis of activated 2-fluoropyridine-4-carboxylic acid

Answering the user's request.## Technical Support Center: 2-Fluoropyridine-4-Carboxylic Acid Activation & Hydrolysis

Welcome to the technical support center for advanced coupling reactions. This guide is designed for researchers, medicinal chemists, and process development scientists utilizing activated 2-fluoropyridine-4-carboxylic acid in their synthetic workflows. My aim is to provide not just protocols, but a deep mechanistic understanding to empower you to troubleshoot and optimize your reactions effectively. Hydrolysis of the activated acid is a common pitfall that can drastically reduce yields and introduce impurities. This document provides a series of field-tested solutions and preventative strategies.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions we receive regarding the stability and use of activated 2-fluoropyridine-4-carboxylic acid.

Q1: My amide coupling reaction with 2-fluoropyridine-4-carboxylic acid is giving low yields, and I'm recovering my starting acid. What's the most likely cause?

A: The most probable cause is the hydrolysis of your activated carboxylic acid intermediate. When you use a coupling agent (like EDC, HATU, or PyBOP), you generate a highly reactive species. This species is designed to react with your amine to form the desired amide bond. However, if there is any water present in the reaction mixture, it can compete with your amine as a nucleophile, attacking the activated intermediate and converting it back into the starting carboxylic acid.[1][2] This competing hydrolysis reaction is often a primary contributor to low yields in amide coupling reactions.

Q2: Which activating agent is best to minimize hydrolysis?

A: While no single agent is perfect for every situation, uronium/aminium or phosphonium-based reagents like HATU and PyBOP are generally superior to carbodiimides (e.g., EDC) alone for minimizing hydrolysis.[3][4]

• Carbodiimides (EDC, DCC) form a highly reactive O-acylisourea intermediate that is extremely susceptible to hydrolysis.[5]

• HATU and PyBOP convert the carboxylic acid into corresponding OAt- or OBt-esters. These active esters are more stable towards ambient moisture than O-acylisourea intermediates but are still highly reactive towards the amine nucleophile.[3] The enhanced stability of the active ester provides a larger window for the desired reaction to occur before hydrolysis takes over.

Q3: How critical are anhydrous conditions?

A: Absolutely critical. The success of your coupling reaction is directly proportional to your ability to exclude water. Water is the primary reactant in the undesired hydrolysis pathway.[6] Using anhydrous solvents, drying reagents, and maintaining an inert atmosphere (e.g., with Nitrogen or Argon) are not just recommendations; they are essential prerequisites for achieving high yields and purity.[6][7]

Q4: Can the base I use affect the rate of hydrolysis?

A: Yes, indirectly. The primary role of the base, typically a non-nucleophilic amine like N,N-Diisopropylethylamine (DIPEA) or N-Methylmorpholine (NMM), is to neutralize any acid salts and maintain an optimal pH for the reaction. However, the choice and stoichiometry are important. Using a large excess of a tertiary amine base can sometimes increase the water content if the base itself is not perfectly dry. It is crucial to use a high-purity, anhydrous grade of the base.

Part 2: In-Depth Troubleshooting Guide

This section provides a structured approach to diagnosing and solving specific issues encountered during the activation and coupling of 2-fluoropyridine-4-carboxylic acid.

Issue 1: Significant Starting Material Recovery Post-Reaction

• Symptom: LC-MS or TLC analysis of the crude reaction mixture shows a large peak corresponding to 2-fluoropyridine-4-carboxylic acid and low conversion to the desired amide product.

• Root Cause Analysis: This is the classic signature of premature hydrolysis of the activated intermediate. The rate of hydrolysis is outcompeting the rate of amidation.

• The Competing Reaction Pathways The core issue is a kinetic competition between the amine and water. The activated carboxylic acid is at the center of this battle.

  Caption: Competing amidation and hydrolysis pathways.

• Solutions & Mitigations:

  • Rigorous Moisture Exclusion:

    • Use freshly opened anhydrous solvents or solvents dried over activated 3Å or 4Å molecular sieves.

    • Dry the 2-fluoropyridine-4-carboxylic acid and the amine salt under high vacuum before use.

    • Conduct the reaction under a positive pressure of an inert gas like nitrogen or argon.[6][7]

  • Optimize Reagent Stoichiometry & Order of Addition:

    • Pre-activation is risky. Activating the acid for an extended period before adding the amine gives water more time to hydrolyze the intermediate.

    • Recommended Method: Combine the carboxylic acid, amine, and base in your anhydrous solvent first. Cool the mixture (e.g., to 0 °C) before adding the coupling reagent. This ensures the amine is present and ready to react the moment the activated species is formed.

  • Switch to a More Robust Coupling Reagent:

    • If using EDC alone, add an auxiliary nucleophile like 1-Hydroxybenzotriazole (HOBt) or Ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure). These additives react with the initial O-acylisourea intermediate to form a more stable active ester, effectively acting as a buffer against immediate hydrolysis.[4][5]

    • Better yet, switch to a standalone uronium or phosphonium salt reagent.

Issue 2: Reaction Stalls or Proceeds Slowly

• Symptom: The reaction starts but fails to reach completion, even after an extended time, with both starting materials and some product present.

• Root Cause Analysis: This can be due to several factors, including insufficient reactivity of the coupling partners or gradual deactivation of the reagents. The 2-fluoro substituent makes the pyridine ring electron-deficient, which can impact the reactivity of the carboxylate.

• Solutions & Mitigations:

  • Increase Reactivity with a Superior Activating Agent: This is an excellent scenario to switch from HBTU or PyBOP to HATU . The 7-azabenzotriazole (OAt) leaving group generated by HATU is more reactive than the corresponding OBt ester due to anchimeric assistance from the pyridine nitrogen, which can accelerate the desired amidation.[3]

  • Temperature Adjustment: While starting at 0 °C is recommended to control exotherms and minimize side reactions, allowing the reaction to slowly warm to room temperature after the initial addition can provide the necessary energy to drive a sluggish coupling to completion.

  • Check Amine Reactivity: If coupling to an electron-deficient or sterically hindered amine, higher temperatures and a more potent coupling reagent like HATU are often required.[8]

Part 3: Validated Protocols & Best Practices

This section provides step-by-step experimental protocols designed to maximize your success rate by minimizing hydrolysis.

Protocol 1: High-Efficiency Amide Coupling Using HATU

This protocol is the gold standard for coupling 2-fluoropyridine-4-carboxylic acid, especially with valuable or challenging amines.

• Reagents & Equipment:

  • 2-Fluoropyridine-4-carboxylic acid (1.0 eq)

  • Amine (or amine hydrochloride salt) (1.0 - 1.2 eq)

  • HATU (1.1 eq)

  • DIPEA (2.5 - 3.0 eq, use 3.0 eq if starting with an amine salt)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Oven-dried glassware, magnetic stirrer, and an inert atmosphere setup (N₂ or Ar balloon)

• Step-by-Step Methodology:

  • Preparation: Under an inert atmosphere, add 2-fluoropyridine-4-carboxylic acid (1.0 eq) and the amine (1.1 eq) to the oven-dried reaction flask.

  • Solvation: Add anhydrous DMF to achieve a concentration of approximately 0.1-0.2 M. Stir until all solids are dissolved.

  • Basification & Cooling: Add DIPEA (2.5-3.0 eq) to the mixture. Cool the flask to 0 °C using an ice-water bath.

  • Activation & Coupling: Add HATU (1.1 eq) to the cold, stirring solution in one portion.

  • Reaction: Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature and stir for 2-16 hours.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting acid is consumed.

  • Workup: Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., Ethyl Acetate). Perform standard aqueous washes (e.g., with saturated NaHCO₃ and brine) to remove DMF and unreacted reagents.

• Workflow Diagram: Optimal Reagent Addition

  Caption: Recommended workflow for HATU-mediated coupling.

Data Summary: Comparison of Common Coupling Reagents

The table below summarizes the key characteristics of common activating agents relevant to preventing hydrolysis.

Coupling Reagent	Activating Intermediate	Relative Stability to H₂O	Pros	Cons
EDC (alone)	O-Acylisourea	Very Low	Inexpensive; water-soluble byproducts.	Highly susceptible to hydrolysis; risk of racemization.[9]
EDC / HOBt	HOBt Active Ester	Moderate	Suppresses racemization; more stable than EDC alone.	HOBt has explosive properties.[9]
HBTU	HOBt Active Ester	Moderate	Efficient; widely used.	Can cause guanidinylation of the amine.[3]
HATU	HOAt Active Ester	High	Highly efficient, even for hindered substrates; fast reaction rates.[3]	More expensive than other reagents.
PyBOP	HOBt Active Ester	Moderate	Does not cause guanidinylation side reactions.	Generates phosphine oxide byproducts.

References

• Growing Science. (2022). Process optimization for acid-amine coupling: a catalytic approach. Available at: [Link]

• Sohail, M., et al. (2016). Amide Coupling Reaction for the Synthesis of Bispyridine-based Ligands and Their Complexation to Platinum as Dinuclear Anticancer Agents. PMC. Available at: [Link]

• Ashenhurst, J. (2022). Basic Hydrolysis of Esters (Saponification). Master Organic Chemistry. Available at: [Link]

• Reddit. (2022). amide coupling help. r/Chempros. Available at: [Link]

• Organic Chemistry Portal. Amide synthesis by acylation. Available at: [Link]

• Liscio, E., et al. (2020). Challenges and Perspectives in Chemical Synthesis of Highly Hydrophobic Peptides. PMC. Available at: [Link]

• Mhala, M. M., & Taylor, R. (1968). The Brønsted acid-catalysed hydrolysis of acyl fluorides in aqueous media. RSC Publishing. Available at: [Link]

• KPU Pressbooks. 7.7 Other Reactions of Carboxylic Acid Derivatives. Organic Chemistry II. Available at: [Link]

• ResearchGate. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. Available at: [Link]

• Hsieh, S.-Y., & Weng, S.-S. (2014). Concerted Amidation of Activated Esters: Reaction Path and Origins of Selectivity in the Kinetic Resolution of Cyclic Amines via N-Heterocyclic Carbenes and Hydroxamic Acid Cocatalyzed Acyl Transfer. Journal of the American Chemical Society. Available at: [Link]

• Reddy, P. G., et al. (2024). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. Available at: [Link]

• Save My Exams. (2025). Acylation Mechanism. A Level Chemistry Revision Notes. Available at: [Link]

• Fisher Scientific. Amide Synthesis. Available at: [Link]

• Sato, K., et al. (2024). Recent Advances in Polymers Bearing Activated Esters for the Synthesis of Glycopolymers by Postpolymerization Modification. PMC. Available at: [Link]

• Al-Qaisi, Z. A., et al. (2021). Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. PMC. Available at: [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Available at: [Link]

• Ferrazzano, L., et al. (2021). Challenges and Achievements of Peptide Synthesis in Aqueous and Micellar Media. IRIS. Available at: [Link]

• ResearchGate. (2014). Reaction Pathways and Energy Barriers for Alkaline Hydrolysis of Carboxylic Acid Esters in Water Studied by a Hybrid Supermolecule-Polarizable Continuum Approach. Available at: [Link]

• Clark, J. (2023). Reactions of Acyl Chlorides with Water. Chemistry LibreTexts. Available at: [Link]

• Golisade, A., et al. (2022). Base-promoted direct amidation of esters: beyond the current scope and practical applications. RSC Publishing. Available at: [Link]

• Biomatik. (2022). What are the Sustainability Challenges in Peptide Synthesis and Purification?. Available at: [Link]

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. Available at: [Link]

• Martínez-Urbina, M. A., et al. (2021). Synthesis, Cytotoxic Activity and In Silico Study of Novel Dihydropyridine Carboxylic Acids Derivatives. MDPI. Available at: [Link]

• Michigan State University. Carboxylic Derivatives - Reactions (Acyl Group Substitution and Mechanism). Available at: [Link]

• Al-Blewi, F. F., et al. (2022). Epimerisation in Peptide Synthesis. MDPI. Available at: [Link]

• Butler, A. R., & Gold, V. (1961). The Brønsted Acid-catalysed Hydrolysis of Acyl Fluorides in Aqueous Media; Evidence for Two Mechanisms. RSC Publishing. Available at: [Link]

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• 3. Peptide Coupling Reagents Guide [sigmaaldrich.com]
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• 9. biomatik.com [biomatik.com]

Scale-up synthesis considerations for 2-Fluoropyridine-4-carboxamide

An essential intermediate in modern drug discovery, 2-Fluoropyridine-4-carboxamide is a key building block in synthesizing a range of pharmaceutically active compounds. As research and development efforts progress from the bench to pilot and production scales, the synthetic route must be robust, scalable, and well-understood. This technical support guide, designed for researchers, chemists, and process engineers, provides in-depth answers to common questions and troubleshooting strategies for the scale-up synthesis of this important molecule.

Our focus will be on the most industrially viable and commonly employed synthetic route: the controlled hydrolysis of 2-fluoro-4-cyanopyridine. We will delve into the critical parameters, potential pitfalls, and practical solutions to ensure a successful and efficient scale-up campaign.

Synthetic Pathway Overview

The conversion of 2-fluoro-4-cyanopyridine to 2-Fluoropyridine-4-carboxamide is typically achieved through a partial hydrolysis reaction. This process must be carefully controlled to prevent over-hydrolysis to the corresponding carboxylic acid, which is a common impurity.

Caption: High-level workflow for the synthesis of 2-Fluoropyridine-4-carboxamide.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable synthetic route to 2-Fluoropyridine-4-carboxamide?

The most prevalent method for industrial-scale synthesis is the controlled partial hydrolysis of 2-fluoro-4-cyanopyridine. This precursor is generally accessible through routes like the halogen exchange of 2-cyano-4-chloropyridine.[1] The hydrolysis of the nitrile (cyano) group to a primary amide is a well-established transformation. Kinetic studies on similar cyanopyridines show that this reaction proceeds sequentially, first to the amide and then to the carboxylic acid, making careful control of conditions paramount.[2] Alternative routes, such as the amidation of 2-fluoropyridine-4-carboxylic acid, are also possible but often involve more expensive coupling reagents or harsher conditions, making them less favorable for large-scale production.[3]

Q2: What are the primary safety concerns when scaling up this synthesis?

There are several critical safety considerations:

• Starting Material Toxicity: 4-Cyano-2-fluoropyridine is classified as acutely toxic if swallowed, inhaled, or in contact with skin, and it can cause serious eye damage. All handling must be performed in a well-ventilated area (e.g., a fume hood) with appropriate personal protective equipment (PPE), including gloves, eye protection, and respiratory masks.[4]

• Reagent Hazards: The hydrolysis is often conducted using strong acids (like sulfuric acid) or a combination of a strong base (like sodium hydroxide) and an oxidant (like hydrogen peroxide). These reagents are corrosive and can cause severe burns. Care must be taken to control addition rates to manage any exothermic events.

• Reaction Exotherm: Hydrolysis reactions, particularly when using strong acids or bases, can be highly exothermic. On a large scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. A robust cooling system and controlled reagent addition are essential to prevent thermal runaway. Continuous flow reactors can offer a safer alternative by minimizing the reaction volume at any given time.[5][6]

• Work-up Quenching: Quenching strong acids or bases with water is also highly exothermic and requires careful, slow addition to a well-stirred and cooled vessel.

Q3: What analytical methods are recommended for in-process control (IPC) and final product release?

A robust analytical package is crucial for a successful scale-up.

• High-Performance Liquid Chromatography (HPLC): This is the primary tool for IPC. An appropriate HPLC method can resolve the starting material (2-fluoro-4-cyanopyridine), the desired product (2-Fluoropyridine-4-carboxamide), and the main byproduct (2-fluoropyridine-4-carboxylic acid). It is used to monitor the reaction's progress and determine its endpoint, preventing over-hydrolysis.

• Thin-Layer Chromatography (TLC): For rapid, qualitative checks at the bench or in the plant, TLC can provide a quick snapshot of the reaction's progress.

• Gas Chromatography (GC): GC can be used to check for volatile impurities and residual solvents in the final product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): NMR is essential for structural confirmation of the final product and for identifying and quantifying any process-related impurities. ¹⁹F NMR is particularly useful for confirming the integrity of the C-F bond.

• Mass Spectrometry (MS): Used to confirm the molecular weight of the product and identify unknown impurities.

Troubleshooting Guide

Problem: The hydrolysis reaction is stalled or incomplete, with significant starting material remaining.

• Potential Cause 1: Insufficient Temperature or Time. Nitrile hydrolysis kinetics are temperature-dependent.[2] A reaction that proceeds well at 80°C in the lab may require longer times or slightly higher temperatures at scale due to different heat transfer characteristics.

• Solution: Before making significant changes, confirm the internal batch temperature is at the target setpoint. If confirmed, consider extending the reaction time and monitoring via HPLC every 1-2 hours. If the reaction remains stalled, a modest increase in temperature (e.g., 5-10°C) may be necessary.

• Potential Cause 2: Ineffective Mixing. On a larger scale, agitation becomes more critical. Poor mixing can lead to localized "hot spots" or areas where the catalyst concentration is low, resulting in non-uniform conversion.

• Solution: Evaluate the reactor's agitation system (impeller type, speed). For thick slurries, an anchor or retreat curve impeller may be more effective than a simple paddle. Ensure the stirring speed is sufficient to maintain a homogenous mixture.

• Potential Cause 3: Catalyst Deactivation/Stoichiometry Error. The acid or base catalyst may have been added incorrectly or may be of a lower concentration than specified.

• Solution: Re-verify the charge sheet and the assay of the catalyst used. If an error is suspected, a small, carefully calculated additional charge of the catalyst can be considered, but this should be done with extreme caution to avoid an uncontrolled exotherm.

Caption: Decision tree for troubleshooting incomplete hydrolysis.

Problem: Significant formation of 2-fluoropyridine-4-carboxylic acid byproduct.

• Potential Cause: Over-reaction. The most common cause is allowing the reaction to proceed for too long or at too high a temperature. The hydrolysis of the amide to the carboxylic acid is a consecutive reaction.[2]

• Solution: This highlights the importance of diligent IPC monitoring. The reaction should be quenched as soon as the starting material is consumed to an acceptable level (e.g., <1%). For future batches, reduce the reaction time or temperature slightly. A temperature reduction of 5°C can have a significant impact on the rate of the secondary hydrolysis without drastically slowing the primary reaction.

Problem: The product fails to crystallize or oils out during isolation.

• Potential Cause 1: Impurities. The presence of excess starting material or the carboxylic acid byproduct can act as a crystallization inhibitor.

• Solution: Ensure the work-up procedure effectively removes these impurities. A basic wash (e.g., with sodium bicarbonate solution) can remove the acidic byproduct, while an acidic wash can remove any basic impurities. The purity of the solution should be checked by HPLC before attempting crystallization.

• Potential Cause 2: Incorrect Solvent System or pH. The solubility of 2-Fluoropyridine-4-carboxamide is highly dependent on the solvent and pH.

• Solution: The pH of the aqueous solution should be adjusted to near neutral (pH 6-8) before extraction or crystallization to ensure the amide is in its neutral form. Perform laboratory-scale solubility studies to define the optimal solvent/anti-solvent system and ratios for crystallization.

Problem: The final isolated product is off-color (e.g., yellow or brown).

• Potential Cause: Thermal Degradation. Pyridine derivatives can sometimes be sensitive to high temperatures, leading to the formation of colored polymeric impurities.[7] This can occur if the reaction temperature was too high or during solvent distillation.

• Solution: Perform solvent removal under reduced pressure to keep the batch temperature low. If the color is already present, the crude product can be treated with activated carbon followed by filtration through a pad of celite before the final crystallization step. This is often very effective at removing color bodies.

Key Process Parameters & Data

Scaling up a reaction requires careful consideration of how parameters change with batch size. The following table provides a guide for critical parameters in the hydrolysis of 2-fluoro-4-cyanopyridine.

Parameter	Lab Scale (100g) Guideline	Scale-Up (10kg+) Considerations	Rationale & Justification
Reagent Molarity	5-10 volumes of acid/base	Keep volumes consistent if possible	Maintaining concentration is key to consistent kinetics. Higher volumes improve mixing but reduce throughput.
Temperature	70-90°C	Maintain internal temp. Set jacket temp lower.	Heat transfer is less efficient at scale. A lower jacket temperature is needed to prevent overshoot and control the exotherm.
Addition Rate	15-30 minutes	2-4 hours (or longer)	Slowing the addition of reagents is the primary method for controlling the reaction exotherm and ensuring safety.
Stirring Speed	300-500 RPM	Tip speed should be matched	Agitator tip speed is a more scalable metric than RPM. Ensure sufficient surface movement and suspension of solids.
IPC Frequency	Every 30-60 minutes	Every 1-2 hours after additions	Frequent monitoring is crucial to detect the reaction endpoint and prevent the formation of the carboxylic acid byproduct.[2]
Work-up pH	pH 6-8	pH 6-8	The product's solubility and stability are pH-dependent. Precise pH control is critical for consistent isolation and yield.

Detailed Experimental Protocol (Illustrative)

This protocol is a representative example for converting 2-fluoro-4-cyanopyridine to 2-Fluoropyridine-4-carboxamide via acid-catalyzed hydrolysis. Note: This procedure must be adapted and optimized for specific equipment and scales.

Materials:

• 2-Fluoro-4-cyanopyridine (1.0 eq)

• Concentrated Sulfuric Acid (98%, ~3.0 eq)

• Deionized Water

• Ammonium Hydroxide (or Sodium Hydroxide) solution for neutralization

• Ethyl Acetate (or other suitable extraction solvent)

Procedure:

• Reaction Setup: Charge a suitably sized reactor equipped with overhead stirring, a thermocouple, a condenser, and an addition funnel with concentrated sulfuric acid.

• Cooling: Cool the sulfuric acid to 0-5°C using an appropriate cooling bath.

• Charge Starting Material: Slowly and portion-wise, add the 2-fluoro-4-cyanopyridine to the cold sulfuric acid, ensuring the internal temperature does not exceed 15°C. The addition is highly exothermic.

• Heating & Reaction: Once the addition is complete, slowly heat the reaction mixture to 75-85°C.

• In-Process Control: Hold the mixture at temperature and monitor the reaction progress by HPLC every 1-2 hours until the level of 2-fluoro-4-cyanopyridine is below 1.0%.

• Cooling & Quenching: Once complete, cool the reaction mixture to room temperature and then further to 0-5°C. Very slowly, add the reaction mixture to a separate vessel containing stirred, cold deionized water (approx. 10 volumes), maintaining the quench temperature below 25°C.

• pH Adjustment & Isolation: Adjust the pH of the resulting aqueous solution to 7-8 using a cooled solution of ammonium hydroxide or sodium hydroxide, again controlling the temperature. The product will precipitate as a solid.

• Filtration & Washing: Filter the solid product and wash the cake with cold deionized water until the filtrate is neutral.

• Drying: Dry the solid product under vacuum at 50-60°C to a constant weight.

References

• Synthesis of Aminopyridines from 2-Fluoropyridine and Lithium Amides. ResearchGate. Available at: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. Journal of the American Chemical Society. Available at: [Link]

• Synthetic method of 2-amino-4-fluoropyridine.Google Patents.

• Detailed experimental procedure for the synthesis of 4-fluoropyridine. Senshu University Repository. Available at: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC, NIH. Available at: [Link]

• Synthesis of 2-amino-5-fluoropyridine. ResearchGate. Available at: [Link]

• Hydrolysis kinetics of 2-cyanopyridine, 3-cyanopyridine, and 4-cyanopyridine in high-temperature water. ResearchGate. Available at: [Link]

• TBHP-mediated denitrogenative synthesis of pyridine carboxamides from pyridine carbohydrazides and amines in water. Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

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• Bioengineering advancements, innovations and challenges on green synthesis of 2, 5-furan dicarboxylic acid. NIH. Available at: [Link]

• Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines. MDPI. Available at: [Link]

• From circular synthesis to material manufacturing: advances, challenges, and future steps for using flow chemistry in novel applications. IRIS . Available at: [Link]

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• Pyridine Synthesis: Cliff Notes. Baran Lab, Scripps Research. Available at: [Link]

• 2-Fluoropyridine-4-carboxaldehyde (97%). Amerigo Scientific. Available at: [Link]

• The continuous flow synthesis of 2,4,5-trifluorobenzoic acid via sequential Grignard exchange and carboxylation reactions using microreactors. ResearchGate. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Nucleophilic Aromatic Substitution: 2-Fluoropyridine-4-carboxamide vs. 2-Chloropyridine-4-carboxamide

In the landscape of modern drug discovery and synthetic chemistry, the functionalization of heteroaromatic scaffolds is a cornerstone of molecular design. Nucleophilic Aromatic Substitution (SNAr) stands out as a powerful tool for this purpose, particularly on electron-deficient rings like pyridine. This guide provides an in-depth comparison of two common substrates in this reaction class: 2-fluoropyridine-4-carboxamide and 2-chloropyridine-4-carboxamide. We will dissect the mechanistic nuances, present comparative data, and offer practical protocols to guide researchers in making informed decisions for their synthetic strategies.

The pyridine ring, being an electron-deficient heterocycle, is inherently activated towards nucleophilic attack. This reactivity is significantly enhanced by the presence of electron-withdrawing groups. In the case of our target molecules, the carboxamide group at the 4-position, along with the intrinsic electron-withdrawing nature of the ring nitrogen, renders the 2-position highly electrophilic and primed for substitution.

The Decisive Factor: Unraveling the "Element Effect" in SNAr Reactivity

A common point of confusion for chemists trained in aliphatic substitution (SN2) chemistry is the relative reactivity of halogens as leaving groups. In SN2 reactions, the leaving group ability follows the trend I > Br > Cl > F, which correlates with the strength of the C-X bond and the stability of the resulting halide anion. However, in Nucleophilic Aromatic Substitution, this trend is inverted: F > Cl ≈ Br > I .[1][2]

This reversal is a direct consequence of the SNAr reaction mechanism. The process is a two-step addition-elimination sequence. The first step, which is the rate-determining step , involves the attack of the nucleophile on the electron-deficient aromatic ring to form a resonance-stabilized carbanion intermediate, known as a Meisenheimer complex.[1][3] The second step is the rapid expulsion of the leaving group to restore aromaticity.

Fluorine's superior performance in SNAr reactions stems from its intense electronegativity.

• Activation of the Reaction Site: As the most electronegative element, fluorine exerts a powerful inductive electron-withdrawing effect. This effect polarizes the C-F bond, creating a significant partial positive charge on the C-2 carbon of the pyridine ring. This heightened electrophilicity dramatically lowers the activation energy for the initial nucleophilic attack, thereby accelerating the rate-determining step.[3]

• Stabilization of the Transition State: The strong inductive pull of fluorine also stabilizes the developing negative charge in the transition state leading to the Meisenheimer complex.

In contrast, while the C-Cl bond is weaker than the C-F bond, this factor is irrelevant to the reaction rate, as the C-X bond is broken in the fast, non-rate-determining second step.[2] The lower electronegativity of chlorine results in a less electrophilic C-2 carbon compared to the fluoro analogue, leading to a slower initial attack by the nucleophile.

Quantitative studies have borne this out conclusively. For instance, the reaction of 2-fluoropyridine with sodium ethoxide in ethanol is 320 times faster than the reaction of 2-chloropyridine under the same conditions.[4] This profound difference in reactivity is a critical consideration in experimental design.

Figure 1: General S_NAr Mechanism on 2-Halopyridines

Comparative Performance Data

The choice between 2-fluoropyridine-4-carboxamide and its chloro counterpart often hinges on balancing reactivity with cost and availability. The following table summarizes the key differences to guide your selection.

Feature	2-Fluoropyridine-4-carboxamide	2-Chloropyridine-4-carboxamide
Relative Reactivity	High (e.g., ~320x faster than chloro analog in some systems[4][5])	Moderate to Low
Key Mechanistic Driver	High electronegativity of Fluorine accelerates nucleophilic attack.	Weaker inductive effect compared to Fluorine.
Typical Reaction Temp.	25 - 100 °C	80 - 160 °C (or microwave heating)[6]
Typical Reaction Time	Shorter (e.g., 1-8 hours)	Longer (e.g., 6-24 hours or more)
Advantages	- Faster reaction rates- Milder reaction conditions- Ideal for complex, sensitive substrates	- Lower cost- Readily available starting material
Disadvantages	- Higher cost	- Harsher conditions often required- Slower reaction rates- Potential for side reactions at high temps

Experimental Protocols: A Practical Guide

To illustrate the practical implications of these differences, we provide representative, self-validating protocols for the amination of both substrates.

Protocol 1: Amination of 2-Fluoropyridine-4-carboxamide (High Reactivity)

This protocol leverages the high reactivity of the fluoro substrate, allowing for mild conditions suitable for sensitive molecules.

Objective: To synthesize N-benzyl-4-carboxamidopyridin-2-amine.

Materials:

• 2-Fluoropyridine-4-carboxamide (1.0 eq)

• Benzylamine (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous

• Reaction vessel, magnetic stirrer, heating mantle/oil bath

• TLC plates, Ethyl Acetate/Hexane mobile phase

Procedure:

• To a clean, dry reaction vessel under an inert atmosphere (e.g., Nitrogen), add 2-fluoropyridine-4-carboxamide and anhydrous DMSO. Stir until dissolved.

• Add benzylamine followed by anhydrous potassium carbonate.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress every hour using Thin Layer Chromatography (TLC). The disappearance of the starting material spot and the appearance of a new, more polar product spot will indicate reaction completion.

• Upon completion (typically 2-4 hours), cool the reaction to room temperature.

• Quench the reaction by slowly adding the mixture to a beaker of ice-cold water. A precipitate of the crude product should form.

• Isolate the solid product by vacuum filtration, washing with cold water.

• Purify the product by recrystallization from a suitable solvent system (e.g., Ethanol/water) or by column chromatography on silica gel to obtain the pure N-benzyl-4-carboxamidopyridin-2-amine.

• Confirm product identity and purity using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Figure 2: Workflow for 2-Fluoropyridine-4-carboxamide

Protocol 2: Amination of 2-Chloropyridine-4-carboxamide (Moderate Reactivity)

This protocol requires more forcing conditions to achieve a similar transformation, reflecting the lower reactivity of the chloro substrate.

Objective: To synthesize N-benzyl-4-carboxamidopyridin-2-amine.

Materials:

• 2-Chloropyridine-4-carboxamide (1.0 eq)

• Benzylamine (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• N-Methyl-2-pyrrolidone (NMP), anhydrous

• Microwave reaction vial or sealed tube

• TLC plates, Ethyl Acetate/Hexane mobile phase

Procedure:

• To a microwave reaction vial, add 2-chloropyridine-4-carboxamide and anhydrous NMP. Stir until dissolved.

• Add benzylamine followed by DIPEA.

• Seal the vial and heat the reaction mixture to 140 °C in a heating block or using microwave irradiation.

• Monitor the reaction progress every 4 hours using TLC. Note that longer reaction times are expected compared to the fluoro analog.

• Upon completion (typically 12-18 hours), cool the reaction to room temperature.

• Quench the reaction by diluting with ethyl acetate and washing with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude residue by column chromatography on silica gel to isolate the pure N-benzyl-4-carboxamidopyridin-2-amine.

• Confirm product identity and purity using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Conclusion and Strategic Recommendations

The evidence is unequivocal: for SNAr reactions on the pyridine-4-carboxamide scaffold, the 2-fluoro derivative is substantially more reactive than its 2-chloro counterpart. This enhanced reactivity is driven by the high electronegativity of fluorine, which activates the substitution site and stabilizes the transition state of the rate-determining step.

For the researcher, the choice is strategic:

• Choose 2-Fluoropyridine-4-carboxamide when working with complex, multi-functionalized, or heat-sensitive molecules. The ability to perform the reaction under milder conditions minimizes the risk of side reactions and degradation, making it ideal for late-stage functionalization in a drug discovery program.

• Choose 2-Chloropyridine-4-carboxamide for simpler, more robust systems where cost is a primary driver. Be prepared to employ higher temperatures, potentially longer reaction times, and more rigorous purification methods to achieve the desired outcome.

By understanding the fundamental mechanistic principles behind the "element effect," chemists can harness the unique properties of each substrate to design more efficient, robust, and successful synthetic routes.

References

• The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide: Factors Governing the Rates of Nucleophilic (Het)Aromatic Substitutions. ResearchGate. Available at: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Available at: [Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. American Chemical Society Publications. Available at: [Link]

• Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents?. National Center for Biotechnology Information. Available at: [Link]

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. National Center for Biotechnology Information. Available at: [Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors. ChemRxiv. Available at: [Link]

• Nucleophilic aromatic substitution. Wikipedia. Available at: [Link]

• Directed nucleophilic aromatic substitution reaction. Royal Society of Chemistry. Available at: [Link]

• Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. ChemRxiv. Available at: [Link]

• SNAr reactions of pi-deficient aromatic rings. YouTube. Available at: [Link]

• SNAr Reactions of Pyridine: Videos & Practice Problems. Pearson. Available at: [Link]

• SNAr Reaction in Common Molecular Solvents Under Pressure. WordPress. Available at: [Link]

• Nucleophilic Aromatic Substitution. Chemistry Steps. Available at: [Link]

• Design, Synthesis, and Molecular Evaluation of SNAr‐Reactive N‐(6‐Fluoro‐3‐Nitropyridin‐2‐yl)Isoquinolin‐3‐Amines as Covalent USP7 Inhibitors Reveals an Unconventional Binding Mode. National Center for Biotechnology Information. Available at: [Link]

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• 6. SNAr Reaction in Common Molecular Solvents Under Pressure - Wordpress [reagents.acsgcipr.org]

Navigating the Metabolic Maze: A Comparative Guide to the Stability of 2-Fluoropyridine-4-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the 2-fluoropyridine-4-carboxamide scaffold has emerged as a privileged structure, forming the backbone of numerous potent and selective kinase inhibitors. However, the journey from a promising lead compound to a clinical candidate is often fraught with metabolic challenges. A compound's metabolic stability is a critical determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions. This guide provides a comparative analysis of the metabolic stability of derivatives of 2-fluoropyridine-4-carboxamide, offering insights into how structural modifications can mitigate metabolic liabilities and pave the way for the development of more robust drug candidates.

The Critical Role of Metabolic Stability in Drug Design

The metabolic fate of a drug candidate is primarily governed by a superfamily of enzymes known as cytochromes P450 (CYPs), which are abundant in the liver.[1] These enzymes catalyze a variety of oxidative reactions that functionalize xenobiotics, preparing them for excretion. While essential for detoxification, this metabolic machinery can also be the Achilles' heel of a promising therapeutic, leading to rapid clearance and insufficient drug exposure at the target site. Consequently, a central tenet of medicinal chemistry is the design of molecules that are not only potent and selective but also possess a degree of metabolic stability.

The inclusion of a fluorine atom on the pyridine ring is a common strategy to enhance metabolic stability. The strong carbon-fluorine bond can block potential sites of metabolism and alter the electronic properties of the molecule, thereby influencing its interaction with metabolic enzymes. However, the metabolic landscape is complex, and the impact of fluorination is highly context-dependent. This guide delves into specific examples to illuminate the structure-metabolism relationships within the 2-fluoropyridine-4-carboxamide class.

Comparative Metabolic Stability of 2,3-Disubstituted Pyridine Analogs

Recent research in the development of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors has provided valuable insights into the metabolic stability of 2,3-disubstituted pyridine derivatives, a class of compounds that includes the 2-fluoropyridine-4-carboxamide scaffold. In a study aimed at replacing a metabolically susceptible quinoline moiety, a series of 2,3-disubstituted pyridines were synthesized and evaluated for their metabolic stability in human liver microsomes (HLM).[2]

The data presented in the following table highlights the profound impact of subtle structural modifications on the metabolic fate of these compounds.

Compound	R Group	% Remaining (HLM, 30 min)
23	2-methyl	<10
24	2-fluoro	<10
25	2-methoxy	50
26	3-fluoro	25
27	3-difluoromethyl	60
Data sourced from Lopez, M. S., et al. (2021).[2]

Analysis of Structure-Stability Relationships

The initial foray into 2,3-disubstituted pyridines, represented by compounds 23 (2-methyl) and 24 (2-fluoro), revealed significant metabolic liability, with less than 10% of the parent compound remaining after a 30-minute incubation with human liver microsomes.[2] This indicates that while the 2-fluoro substitution is a common tactic to block metabolism, in this particular context, it was insufficient to confer stability. This underscores a crucial principle in medicinal chemistry: the effects of structural modifications are not always additive or predictable and must be empirically validated.

A significant breakthrough was achieved with the introduction of a 2-methoxy group in compound 25 . This substitution dramatically improved metabolic stability, with 50% of the compound remaining after the 30-minute incubation.[2] This suggests that the electronic and steric properties of the methoxy group are more effective at shielding the molecule from metabolic attack by CYPs than the fluoro or methyl groups in this position.

Further exploration focused on the 3-position of the pyridine ring, a potential "metabolic soft spot." Replacing the 3-methyl group with a fluorine atom (compound 26 ) resulted in a modest improvement in stability compared to the initial leads, but was still significantly less stable than the 2-methoxy analog.[2] The most successful modification in this series was the introduction of a difluoromethyl group at the 3-position (compound 27 ), which led to a further enhancement of metabolic stability, with 60% of the parent compound remaining.[2] This highlights the utility of fluorine substitution, particularly in the form of a difluoromethyl group, in blocking metabolically susceptible positions.

The following diagram illustrates the key metabolic stabilization strategies discussed:

Workflow for the Human Liver Microsomal Stability Assay.

Conclusion and Future Directions

The metabolic stability of 2-fluoropyridine-4-carboxamide derivatives is a multifaceted challenge that requires careful consideration of structure-activity relationships. As demonstrated by the comparative data, seemingly minor modifications to the chemical scaffold can have a dramatic impact on the metabolic fate of a compound. The strategic introduction of substituents, such as methoxy and difluoromethyl groups, can effectively block sites of metabolism and enhance stability.

The in vitro human liver microsomal stability assay remains an indispensable tool in the drug discovery cascade, enabling the rapid and efficient screening of compounds and providing crucial data to guide medicinal chemistry efforts. By integrating these experimental insights with a deep understanding of metabolic pathways and enzyme-substrate interactions, researchers can navigate the complexities of drug metabolism and design the next generation of safe and effective therapeutics based on the 2-fluoropyridine-4-carboxamide scaffold.

References

• Lopez, M. S., et al. (2021). Conformational-Analysis-Guided Discovery of 2,3-Disubstituted Pyridine IDO1 Inhibitors. Journal of Medicinal Chemistry, 64(15), 11371–11388. [Link]

• Interaction of human drug-metabolizing CYP3A4 with small inhibitory molecules. (2020). Archives of Biochemistry and Biophysics, 682, 108283. [Link]

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Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Fluoropyridine-4-carboxamide: A Comprehensive Guide for Laboratory Professionals

Hazard Assessment: Understanding the Risks of 2-Fluoropyridine-4-carboxamide

Before any disposal procedure can be initiated, a thorough understanding of the potential hazards is paramount. Based on the known properties of the 2-fluoropyridine core and related structures, 2-Fluoropyridine-4-carboxamide should be handled as a hazardous substance with the following potential characteristics[1][2][3]:

• Toxicity: Assumed to be harmful if swallowed, in contact with skin, or if inhaled. Pyridine derivatives can exhibit toxicity, and the presence of fluorine can enhance this effect.

• Irritation: Likely to cause skin and serious eye irritation. May also cause respiratory irritation upon inhalation of dust or aerosols[1][3][4].

• Flammability: While the carboxamide group may reduce volatility compared to 2-fluoropyridine, the parent compound is a flammable liquid[1][2]. Therefore, 2-Fluoropyridine-4-carboxamide should be kept away from ignition sources.

• Environmental Hazard: Discharge into the environment should be avoided to prevent potential harm to aquatic life and ecosystems[2].

Due to these hazards, 2-Fluoropyridine-4-carboxamide must be treated as hazardous waste, and its disposal is governed by local, state, and federal regulations.

Personal Protective Equipment (PPE): Your First Line of Defense

The causality behind PPE selection is the mitigation of exposure risk. The following PPE is mandatory when handling 2-Fluoropyridine-4-carboxamide for disposal:

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes and airborne particles that can cause serious eye irritation[1][2][3].
Hand Protection	Nitrile or butyl rubber gloves	Provides a barrier against skin contact, which can cause irritation and potential absorption[4].
Body Protection	A fully-buttoned laboratory coat	Prevents contamination of personal clothing.
Respiratory Protection	Use in a certified chemical fume hood	For larger quantities or when generating dust, a NIOSH-approved respirator with appropriate cartridges may be necessary to prevent respiratory irritation[1].

Spill Management: Immediate and Controlled Response

Accidents can happen, and a well-defined spill response plan is crucial.

For Small Spills (less than 5 grams):

• Restrict Access: Cordon off the affected area to prevent the spread of the material.

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Absorb: Gently cover the spill with an inert absorbent material such as vermiculite, sand, or a commercial sorbent. Do not use combustible materials like paper towels.

• Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable, and compatible waste container.

• Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. Collect all decontamination materials as hazardous waste.

For Large Spills (more than 5 grams):

• Evacuate: Immediately evacuate the area and alert your institution's environmental health and safety (EHS) office.

• Ventilate: If safe to do so, ensure the area is ventilated.

• Professional Cleanup: Do not attempt to clean up a large spill without the assistance of trained EHS personnel.

Disposal Procedures: A Step-by-Step Protocol

The guiding principle for the disposal of 2-Fluoropyridine-4-carboxamide is that it must be managed as hazardous waste from cradle to grave. Under no circumstances should it be disposed of in standard trash or down the drain[1][2].

Waste Segregation and Collection

Proper segregation is the foundation of a safe and compliant waste management program.

• Designated Waste Container: Dedicate a specific, compatible, and clearly labeled hazardous waste container for 2-Fluoropyridine-4-carboxamide and its contaminated materials. The container should be made of a material that will not react with the chemical (e.g., high-density polyethylene).

• Labeling: The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Fluoropyridine-4-carboxamide"

  • The associated hazards (e.g., "Toxic," "Irritant")

  • The date the first waste was added to the container.

• Storage: Store the waste container in a designated, well-ventilated, and secure satellite accumulation area, away from incompatible materials such as strong oxidizing agents and acids[2].

Disposal of Pure or Concentrated 2-Fluoropyridine-4-carboxamide

For unused, expired, or concentrated quantities of the compound:

• Package Securely: Ensure the primary container is tightly sealed. If necessary, place it inside a larger, compatible container with absorbent material.

• Arrange for Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.

Disposal of Contaminated Materials

Items such as gloves, absorbent pads, and glassware that are contaminated with 2-Fluoropyridine-4-carboxamide must also be treated as hazardous waste.

• Collect: Place all contaminated solid waste into the designated hazardous waste container.

• Rinse: For contaminated glassware, rinse with a minimal amount of a suitable solvent (e.g., acetone or ethanol) and collect the rinsate as hazardous waste.

The Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Fluoropyridine-4-carboxamide.

Caption: Disposal Workflow for 2-Fluoropyridine-4-carboxamide

Ultimate Disposal Method: Incineration

The recommended and most effective method for the ultimate disposal of 2-Fluoropyridine-4-carboxamide is high-temperature incineration in a facility equipped with an afterburner and scrubber[1]. This method is preferred for halogenated organic compounds for several reasons:

• Destruction of the Molecule: The high temperatures break the strong carbon-fluorine bonds, destroying the original compound.

• Control of Emissions: The afterburner and scrubber systems are essential for neutralizing acidic gases (such as hydrogen fluoride) that are formed during combustion, thereby preventing their release into the atmosphere.

While disposal in a permitted hazardous waste landfill is a possible alternative, it is less desirable as it does not destroy the chemical, posing a long-term risk of environmental contamination.

By adhering to these procedures, laboratory professionals can ensure that their vital research does not come at the cost of safety or environmental integrity. This commitment to the complete and responsible lifecycle management of chemical reagents is a hallmark of scientific excellence.

References

• 2-FLUORO PYRIDINE CAS No 372-48-5 MATERIAL SAFETY DATA SHEET SDS/MSDS . CDH Fine Chemical. Link

• SAFETY DATA SHEET: 2-Fluoropyridine . Fisher Scientific. Link

• SAFETY DATA SHEET: 5-Fluoropyridine-2-carboxylic acid . Fisher Scientific. Link

• Safety Data Sheet: N-(4-fluorophenyl)-3-oxo-2-(pyridin-3-ylmethyl)-3,5,7,8-tetrahydropyrido[4,3-c]pyridazine-6(2H)-carboxamide . AK Scientific, Inc. Link

• SAFETY DATA SHEET: 4-Cyanopyridine . TCI Chemicals. Link

• SAFETY DATA SHEET: 2-Fluoropyridine-4-carboxylic acid . Thermo Fisher Scientific Chemicals, Inc. Link

• 2-Fluoropyridine-4-carboxaldehyde Safety Data Sheet . Echemi. Link

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• 2. fishersci.com [fishersci.com]
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• 4. aksci.com [aksci.com]

A Senior Application Scientist's Guide to Handling 2-Fluoropyridine-4-carboxamide: Personal Protective Equipment and Disposal

Welcome to your essential safety and operational guide for handling 2-Fluoropyridine-4-carboxamide. As researchers dedicated to advancing drug development, our most critical asset is our own well-being. This guide moves beyond a simple checklist, offering a deep dive into the why behind each safety protocol. By understanding the chemical nature of 2-Fluoropyridine-4-carboxamide and its analogs, we can build a self-validating system of safety that ensures both personal protection and experimental integrity.

Immediate Safety Profile: Hazard Assessment of Analogs

The primary hazards are extrapolated from 2-Fluoropyridine, a structural analog. The presence of the fluoropyridine moiety is the principal driver of its toxicological profile.

Hazard Classification	Description	Source
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4: Harmful if swallowed, in contact with skin, or if inhaled.	[1]
Skin Corrosion/Irritation	Category 2: Causes skin irritation. Prolonged contact can defat the skin.	[1][2]
Serious Eye Damage/Irritation	Category 2: Causes serious eye irritation.	[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3: May cause respiratory irritation.	[1][2]
Flammability	Category 3 (for liquid analog): Flammable liquid and vapor. While the solid carboxamide is less of an ignition risk, this indicates potential flammability under certain conditions.	[1][2]

The Core Directive: A Risk-Based Approach to PPE Selection

Effective chemical handling is not about a one-size-fits-all PPE list; it's about a dynamic risk assessment. For 2-Fluoropyridine-4-carboxamide, our assessment identifies three primary exposure routes: inhalation of fine powder, dermal contact , and eye contact . Our PPE strategy is designed to create redundant barriers against these routes.

The causality is clear: the fluoropyridine structure presents significant irritation and acute toxicity risks upon contact or inhalation. Therefore, our primary objective is to prevent the compound from reaching mucous membranes, skin, or the respiratory system.

Detailed PPE and Handling Protocol

This protocol is a self-validating system. Each step is designed to check and reinforce the integrity of your protective ensemble before, during, and after handling the chemical.

Step 1: Engineering Controls (Primary Barrier)

Your first line of defense is not what you wear, but where you work.

• Certified Chemical Fume Hood: All weighing, handling, and transfer of 2-Fluoropyridine-4-carboxamide must be conducted inside a properly functioning and certified chemical fume hood.[3][4] This is non-negotiable. The hood's airflow contains airborne particulates, protecting your breathing zone.

• Verify Airflow: Before starting, check the fume hood's monitor to ensure the airflow is within its specified operational range.

• Maintain Sash Position: Work with the sash at the lowest practical height to maximize protection.

Step 2: Personal Protective Equipment (Secondary Barrier)

• Eye and Face Protection:

  • Requirement: Wear chemical splash goggles that conform to ANSI Z87.1 or European Standard EN166.[1]

  • Causality: Standard safety glasses are insufficient as they do not protect against fine powders that can become airborne and circulate around the lenses. Goggles provide a seal around the eyes, offering comprehensive protection from particulates and accidental splashes.

• Skin and Body Protection:

  • Lab Coat: A flame-resistant lab coat, fully buttoned, is mandatory.[5]

  • Gloves: This is a critical choice. The pyridine structure necessitates specific glove materials.

    • Recommended: Nitrile or neoprene gloves are suitable for handling pyridine derivatives.[3] Latex gloves are not recommended due to poor chemical resistance.[3]

    • Protocol: Double Gloving: Wear two pairs of nitrile gloves. This provides a significant safeguard against tears and minimizes direct skin contact with the outer, potentially contaminated glove during doffing.

    • Integrity Check: Before use, visually inspect gloves for any signs of degradation or punctures.

    • Replacement: If you suspect contamination, change gloves immediately. Wash hands thoroughly after removing gloves.[2][4]

• Respiratory Protection:

  • Standard Operations: When working in a certified chemical fume hood, a respirator is typically not required.

  • Emergency Situations: For large spills or situations where the fume hood is not available or malfunctioning, respiratory protection is essential. A NIOSH-approved respirator with cartridges appropriate for organic vapors and particulates should be used by trained personnel.[6]

Operational Plan: Safe Handling Workflow

This workflow minimizes exposure at each step of a common laboratory task: weighing the compound for a reaction.

• Preparation:

  • Place all necessary equipment (spatula, weigh paper/boat, secondary container) inside the chemical fume hood.

  • Don all required PPE as described above.

• Weighing:

  • Carefully open the primary container inside the fume hood. Avoid creating "puffs" of powder.

  • Use a clean spatula to transfer the desired amount of 2-Fluoropyridine-4-carboxamide to the weigh boat.

  • Once the desired mass is obtained, securely close the primary container.

• Transfer:

  • Carefully transfer the weighed compound into a tared, labeled secondary container (e.g., a round-bottom flask).

  • Use a powder funnel if necessary to prevent spillage.

• Cleanup:

  • Wipe down the spatula with a solvent-dampened cloth (e.g., ethanol or isopropanol). Dispose of the cloth in the designated solid waste container.

  • Dispose of the used weigh boat in the same solid waste container.

• Doffing PPE:

  • Remove the outer pair of gloves first, peeling them off without touching the exterior surface.

  • Remove your lab coat and goggles.

  • Remove the inner pair of gloves.

  • Wash hands thoroughly with soap and water.

Logical Workflow for PPE Selection

Caption: Decision workflow for selecting appropriate PPE for handling 2-Fluoropyridine-4-carboxamide.

Emergency and Disposal Plan

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[2][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Call a poison center or doctor if you feel unwell.[1][7]

• Spill:

  • Small Spill (inside fume hood): Absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal.

  • Large Spill: Evacuate the area immediately. Alert others and contact your institution's Environmental Health and Safety (EHS) office.[5]

Disposal Plan

The guiding principle for disposal is to prevent environmental release.[1]

• Waste Categorization: All materials contaminated with 2-Fluoropyridine-4-carboxamide, including gloves, weigh paper, and absorbent materials from spills, must be treated as hazardous chemical waste.[5]

• Containment:

  • Collect all solid waste in a dedicated, clearly labeled, and sealable container.

  • Collect any liquid waste (e.g., from cleaning glassware) in a separate, compatible, and labeled hazardous waste container.

• Disposal Protocol: Do not dispose of this chemical down the drain.[1] All waste must be disposed of through your institution's hazardous waste program.[5][7] Fluorinated organic compounds require specialized disposal, often involving high-temperature incineration, to ensure complete destruction.[8]

By adhering to these scientifically grounded protocols, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Safety Data Sheet: Pyridine. Carl ROTH. [Link]

• 2-AMINO PYRIDINE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

• Method for removing fluorinated organic compounds from contaminated fluids.

• Pyridine, alkyl derivatives: Human health tier II assessment. Australian Government Department of Health. [Link]

• A new method to recycle fluoride from long-lived PFAS chemicals. University of Oxford Department of Chemistry. [Link]

• Handling Pyridine: Best Practices and Precautions. Post Apple Scientific. [Link]

• Guidelines for Disposing of PFAs. MCF Environmental Services. [Link]

• Standard Operating Procedure for Pyridine. University of Washington. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lobachemie.com [lobachemie.com]
• 7. fishersci.com [fishersci.com]
• 8. mcfenvironmental.com [mcfenvironmental.com]